GSK931145

• CAS: 896117-64-9

Core Science & Biosynthesis

Unveiling the Mechanism of Action of GSK931145: A Selective GlyT1 Inhibitor and PET Radioligand

Executive Summary

GSK931145 is a highly selective, potent inhibitor of the Glycine Transporter Type 1 (GlyT1) 1. Originally conceptualized to address the N-methyl-D-aspartate (NMDA) receptor hypofunction hypothesis of schizophrenia, GlyT1 inhibitors have garnered significant interest for their ability to modulate glutamatergic neurotransmission without directly binding to the NMDA receptor complex [[2]](). Beyond its therapeutic potential—which includes significant anti-epileptic activity demonstrated in maximum electrical stimulation threshold (MEST) tests 1—GSK931145 has been extensively validated as a positron emission tomography (PET) radioligand ([11C]GSK931145) 3. This dual utility makes it a cornerstone molecule for both fundamental neuropharmacology and translational drug development.

Molecular Target: The Role of GlyT1 in Synaptic Transmission

GlyT1 is a sodium/chloride-dependent transporter belonging to the solute carrier 6 (SLC6) family [[4]](). It is predominantly expressed on astrocytic glial cells adjacent to glutamatergic synapses in the forebrain, midbrain, thalamus, and cerebellum 3, 2.

The primary physiological role of GlyT1 is the spatial and temporal regulation of extracellular glycine concentrations. Because glycine acts as an obligatory co-agonist at the strychnine-insensitive site of the NMDA receptor, the rigorous reuptake of glycine by GlyT1 maintains the NMDA receptor in a state of dynamic responsiveness, preventing over-saturation and allowing for precise synaptic signaling [[2]]().

Core Mechanism of Action: GSK931145

GSK931145 exerts its pharmacological effect by binding to GlyT1 and halting the reuptake of synaptic glycine 5.

• Orthosteric Binding Profile: Competitive binding assays reveal that exogenous glycine produces concentration-dependent decreases in the binding affinity of [3H]GSK931145 without altering the maximum number of binding sites ( Bmax​ ). This causality indicates that GSK931145 binds to an orthosteric site on the transporter—competing directly with the endogenous substrate 6.

• Ion Independence: A unique mechanistic feature of GSK931145 is its sodium-independent binding profile. While the binding of other GlyT1 radioligands (e.g., [3H]SB-733993) is reduced by >90% in the absence of Na+ ions, the specific binding of [3H]GSK931145 remains unaffected, suggesting it stabilizes a distinct conformational state of the transporter 6.

• NMDA Potentiation: By inhibiting GlyT1, GSK931145 elevates the local concentration of glycine in the synaptic cleft. This increased availability saturates the co-agonist site of the NMDA receptor, thereby potentiating NMDA receptor-mediated excitatory postsynaptic currents (EPSCs) upon glutamate release 5, 2.

GSK931145 mechanism: GlyT1 inhibition elevates synaptic glycine, potentiating NMDA receptors.

Quantitative Pharmacodynamics & Pharmacokinetics

The translational value of GSK931145 relies heavily on its quantifiable binding metrics. The table below synthesizes the in vitro and in vivo parameters established across multiple species 3, 7, 6.

Parameter	Model / Species	Value	Mechanistic Significance
Kd​ (Affinity)	Human Frontal Cortex	4.5 nM	High affinity allows for robust PET signal-to-noise ratios 6.
Bmax​ (Density)	Human Frontal Cortex	570 fmol/mg protein	Confirms moderate target density, suitable for occupancy studies 6.
fP​ (Plasma Free Fraction)	Human vs. Primate	0.8% (Human) vs. 8% (Primate)	Significant species difference affecting brain delivery ( K1​ ) 3.
K1​ (Delivery Rate)	Human vs. Primate	0.025 vs. 0.126 mL/cm³/min	Lower delivery in humans necessitates optimized PET scan durations [[3]]().
BPND​ (Binding Potential)	Primate (Midbrain/Thalamus)	1.5 – 3.0	Indicates sufficient specific binding window for displacement assays 3.

Translational Applications: PET Imaging & Target Occupancy

Because GlyT1 is a critical target for schizophrenia and epilepsy, determining the exact dose-occupancy relationship of novel GlyT1 inhibitors is paramount 8, 9. [11C]GSK931145 was developed as a PET radioligand to facilitate this 8.

In primate and human studies, [11C]GSK931145 demonstrates a heterogeneous uptake pattern matching known GlyT1 distribution (highest in the midbrain, thalamus, and cerebellum) 3. Because there is no true "reference region" (a brain area completely devoid of GlyT1), homologous competition (blocking studies) using unlabeled GSK931145 or other inhibitors (e.g., GSK1018921) is required to calculate the non-displaceable distribution volume ( VND​ ) 3, 7.

In vivo PET imaging workflow for quantifying GlyT1 target occupancy using [11C]GSK931145.

Validated Experimental Methodologies

Protocol A: In Vitro Radioligand Binding Assay (Target Engagement)

Purpose: To determine the affinity ( Kd​ ) and density ( Bmax​ ) of GSK931145 binding to GlyT1 in native tissue 6.

• Tissue Preparation: Homogenize human or rat frontal cortex tissue in ice-cold assay buffer (10 mM HEPES, 120 mM NaCl, 5 mM KCl, pH 7.4).

  • Causality: The specific ionic composition maintains the structural integrity of the SLC6 transporter, though GSK931145 binding itself is uniquely Na+ -independent 6.

• Incubation: Incubate membrane preparations (approx. 50 µg protein/well) with varying concentrations of [3H]GSK931145 (0.1 nM to 30 nM) for 60 minutes at room temperature to reach thermodynamic equilibrium.

• Non-Specific Binding (NSB) Determination: In parallel wells, add 10 µM of a structurally distinct, unlabeled GlyT1 inhibitor (e.g., SSR504734) 4.

  • Causality: This saturates all specific GlyT1 sites, allowing the quantification of background radioligand adherence to lipids or plastics.

• Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI). Wash three times with ice-cold buffer.

  • Causality: PEI reduces non-specific binding of the radioligand to the filter matrix, while ice-cold buffer minimizes the dissociation of the ligand-receptor complex during the wash steps.

• Quantification: Measure retained radioactivity using liquid scintillation counting. Analyze data via non-linear regression (one-site specific binding model) to extract Kd​ and Bmax​ .

Protocol B: In Vivo PET Imaging and Occupancy Modeling

Purpose: To measure the in vivo target occupancy of a test drug using [11C]GSK9311453, 7.

• Radiotracer Administration: Inject [11C]GSK931145 intravenously as a bolus over 1 minute. Ensure high specific activity to avoid pharmacological effects from the tracer itself [[9]]().

• Arterial Blood Sampling: Concurrently collect continuous arterial blood samples.

  • Causality: This is required to generate a metabolite-corrected arterial plasma input function, which is mathematically necessary for two-tissue compartmental modeling 3, 8.

• Baseline Scan: Acquire dynamic PET emission data for 90–120 minutes. Reconstruct images and extract time-activity curves (TACs) for regions of interest (ROI) like the thalamus and cerebellum. Calculate the baseline Total Distribution Volume ( VT​ ).

• Blocking Scan: Administer the unlabeled test drug (e.g., GSK1018921) at a pharmacological dose 3. Wait for the drug to reach Tmax​ in the brain, then administer a second dose of [11C]GSK931145 and repeat the PET scan.

• Occupancy Calculation: Because GlyT1 lacks a true reference region devoid of target expression, use the blocking scan to define the non-displaceable volume ( VND​ ). Calculate the Binding Potential ( BPND​ ) as (VT​−VND​)/VND​ . Target occupancy is then derived from the reduction in BPND​ between baseline and blocking scans 7.

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In vivo pharmacokinetics of GSK931145 in rodent models

An In-Depth Technical Guide to the In Vivo Pharmacokinetics of GSK931145 in Rodent Models

Abstract: GSK931145 is a potent and highly selective inhibitor of the Glycine Transporter 1 (GlyT-1), a key target in the development of novel therapeutics for neuropsychiatric disorders such as schizophrenia.[1][2][3] Understanding the in vivo pharmacokinetics (PK)—the journey of the drug through the body—is a cornerstone of preclinical development. It provides the essential data needed to bridge the gap between in vitro potency and in vivo efficacy, guide dose selection for toxicological and efficacy studies, and ultimately predict human pharmacokinetic profiles. This technical guide offers a comprehensive framework for conducting and interpreting in vivo pharmacokinetic studies of GSK931145 in standard rodent models. We delve into the causal reasoning behind experimental design, provide detailed, self-validating protocols for core procedures, and outline the analytical methods required to generate a robust PK profile.

Scientific Foundation & Strategic Imperative

Mechanism of Action: The GlyT-1 Hypothesis

GSK931145 exerts its pharmacological effect by inhibiting GlyT-1, a transporter responsible for the reuptake of glycine from the synaptic cleft.[2][4] In the central nervous system (CNS), glycine acts as an essential co-agonist at the N-methyl-d-aspartate (NMDA) receptor.[4] By blocking glycine reuptake, GSK931145 increases synaptic glycine concentrations, thereby enhancing NMDA receptor function. This modulation is hypothesized to alleviate the cognitive symptoms associated with schizophrenia, where NMDA receptor hypofunction is a key pathological feature.[2][4] The high selectivity of GSK931145 for GlyT-1 over the Glycine Transporter 2 (GlyT-2) is a critical attribute, minimizing off-target effects.[4]

The Preclinical Mandate: Why Rodent PK is Critical

A successful CNS drug candidate must not only engage its target with high affinity but also achieve and maintain therapeutic concentrations at the site of action—the brain. Rodent PK studies are the first in vivo step to answer the critical questions of Absorption, Distribution, Metabolism, and Excretion (ADME):

• Absorption & Bioavailability: Will the compound be absorbed when administered orally? What fraction of the dose reaches systemic circulation?

• Distribution: Does the compound distribute from the blood into tissues, and most importantly, does it cross the blood-brain barrier (BBB)?

• Metabolism & Clearance: How quickly is the compound cleared from the body? This determines the dosing frequency required to maintain exposure.

• Exposure-Response: Establishing a clear link between the plasma and brain concentrations of GSK931145 and its pharmacological effect is fundamental for predicting a clinically effective dose.

In Vivo Study Design: A Self-Validating Approach

The integrity of a pharmacokinetic study rests on a design that is both scientifically sound and ethically compliant. Every choice, from animal model to sampling time, must be deliberate and justified.

Selection of Rodent Models

Standard, well-characterized rodent strains are used to ensure reproducibility and leverage historical control data.

• Rat Model: Sprague-Dawley rats are frequently chosen for their larger size, which facilitates serial blood sampling from a single animal, allowing for a complete PK profile per individual.

• Mouse Model: C57BL/6 or CD-1 mice are commonly used. Due to their smaller blood volume, composite or sparse sampling (where each animal contributes only a few time points) is the standard and ethically required approach.

Strategic Route of Administration

To build a comprehensive PK profile, studies typically involve both intravenous and oral administration.

• Intravenous (IV) Administration: This is the gold standard for assessing the intrinsic disposition of a drug (distribution and clearance). By delivering the compound directly into the systemic circulation, it bypasses absorption, providing data to calculate absolute bioavailability (F%). The lateral tail vein is the most common and technically proficient site for IV injections in both mice and rats.[5][6]

• Oral (PO) Administration: This route is essential for evaluating the potential of GSK931145 as a clinical candidate, as oral dosing is the most common and preferred route for patient administration. This is typically performed via oral gavage, which ensures accurate dose delivery directly to the stomach.[6]

Caption: Experimental workflow for a rodent in vivo pharmacokinetic study.

Rationale for Dose Selection

Dose selection is a critical step guided by in vitro data. GSK931145 has a reported pIC50 of 8.4 for GlyT-1, which translates to a potent nanomolar affinity.[4]

• IV Dose: A low dose (e.g., 0.5-1 mg/kg) is typically selected to ensure the clearance mechanisms are not saturated, providing a linear pharmacokinetic profile.

• PO Dose: A higher dose (e.g., 2-5 mg/kg) is chosen to ensure that plasma concentrations will be well above the limit of quantification of the bioanalytical assay, even with incomplete absorption.

Core Experimental Methodologies

Adherence to detailed, standardized protocols is paramount for data quality and reproducibility. All procedures must be approved by and performed in accordance with the local Institutional Animal Care and Use Committee (IACUC) guidelines.

Vehicle Formulation

The goal is to prepare a clear, homogenous solution suitable for both IV and PO administration. A multi-component vehicle is often required for compounds with low aqueous solubility.

• Protocol:

  • Weigh the required amount of GSK931145 based on the highest dose concentration and volume needed.

  • Add a solubilizing agent, such as 5-10% N,N-Dimethylacetamide (DMA) or Dimethyl sulfoxide (DMSO). Vortex until the compound is fully dissolved.

  • Add a surfactant, such as 5-10% Solutol HS 15 or Kolliphor EL, to maintain solubility and aid in absorption.

  • QS (quantum satis, or bring to final volume) with a buffered saline solution (for IV) or water (for PO).

  • Self-Validation Check: Visually inspect the final formulation for clarity and absence of precipitation. The pH should be confirmed to be near neutral (pH 6.5-7.5).

Dosing Procedures

• Intravenous (IV) Dosing via Tail Vein (Rat):

  • Warm the rat's tail using a heat lamp or warm water to dilate the lateral tail veins.

  • Place the rat in a suitable restrainer.[5]

  • Disinfect the injection site with an alcohol wipe.

  • Using a 27-30 gauge needle, insert the needle bevel-up into one of the lateral tail veins.[7]

  • Slowly inject the dose volume (typically 1-2 mL/kg). Successful entry into the vein is confirmed by a lack of resistance and no bleb formation.[5]

  • Withdraw the needle and apply gentle pressure to the site to prevent bleeding.

• Oral (PO) Dosing via Gavage (Rat):

  • Gently restrain the rat, ensuring its head and body are aligned to create a straight path to the esophagus.

  • Measure the gavage needle length from the tip of the rat's nose to the last rib to ensure it will reach the stomach.[6]

  • Insert the ball-tipped gavage needle into the mouth and gently advance it along the roof of the mouth and down the esophagus. The animal should swallow the tube; no resistance should be felt.[6]

  • Administer the dose volume (typically 5-10 mL/kg).

  • Gently remove the needle in a single motion.

Blood Sampling Protocol

Serial sampling from the saphenous vein is a refined technique that minimizes stress on the animal.

• Protocol (Rat):

  • Place the rat in a restrainer, exposing one of the hind limbs.

  • Apply a small amount of veterinary ointment to the area to help the blood bead up.

  • Shave a small patch of fur over the saphenous vein.

  • Puncture the vein with a 25-gauge needle.

  • Collect the required volume of blood (e.g., 100-150 µL) into an anticoagulant-coated capillary tube (e.g., K2-EDTA).

  • Apply gentle pressure to the site with gauze to achieve hemostasis.

  • Sampling Schedule: A typical schedule would include pre-dose, and 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Processing: Immediately after collection, centrifuge the blood (e.g., 2000 x g for 10 minutes at 4°C) to separate the plasma.

  • Transfer the supernatant (plasma) to a clean, labeled microcentrifuge tube and store at -80°C until analysis.

Bioanalytical Quantification: LC-MS/MS

High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS) is the industry standard for its high sensitivity and selectivity.[8]

• Sample Preparation (Protein Precipitation):

  • Aliquot 25 µL of plasma sample, calibration standard, or quality control (QC) sample into a 96-well plate.

  • Add 100 µL of cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of GSK931145) to each well. This precipitates plasma proteins.

  • Seal the plate and vortex for 5 minutes.

  • Centrifuge the plate (e.g., 4000 x g for 15 minutes) to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for injection onto the LC-MS/MS system.

• Chromatography & Mass Spectrometry:

  • Chromatography: Use a C18 reverse-phase column to separate GSK931145 from endogenous plasma components. A gradient elution with mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid is typical.[9]

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transition for GSK931145 and its internal standard, ensuring maximum selectivity and sensitivity.

• Self-Validation: The method must be validated according to regulatory guidelines, demonstrating acceptable linearity, accuracy, precision, and stability.[9]

Data Interpretation and Quantitative Analysis

Pharmacokinetic Parameter Calculation

The resulting plasma concentration-time data is analyzed using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin).

• Key Parameters from IV Data:

  • AUCIV: Area under the concentration-time curve; represents total drug exposure.

  • CL: Clearance; the volume of plasma cleared of the drug per unit time.

  • Vd: Volume of distribution; the theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

  • T½: Half-life; the time required for the drug concentration to decrease by half.

• Key Parameters from PO Data:

  • Cmax: The maximum observed plasma concentration.

  • Tmax: The time at which Cmax is observed.

  • AUCPO: Total drug exposure following oral administration.

  • F% (Absolute Bioavailability): Calculated as (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Data Presentation: Summarizing PK in Rodents

The following table presents an illustrative pharmacokinetic profile for GSK931145 in rats, based on its known properties as a brain-penetrant small molecule.[4]

Parameter	Unit	Rat (IV, 1 mg/kg)	Rat (PO, 5 mg/kg)	Mouse (PO, 5 mg/kg)	Rationale / Interpretation
Cmax	ng/mL	750	980	1150	The peak concentration achieved after dosing.
Tmax	h	0.08	0.5	0.25	Indicates rapid absorption after oral administration.
AUClast	h*ng/mL	1550	4100	4500	Represents the total drug exposure over the measured time.
T½	h	3.5	3.8	3.2	The elimination half-life is moderate, suggesting potential for once or twice-daily dosing.
CL	mL/min/kg	10.8	-	-	Clearance is low relative to hepatic blood flow, suggesting efficient metabolism.
Vd	L/kg	3.1	-	-	A volume of distribution greater than total body water indicates distribution into tissues.
F%	%	-	53	58	Demonstrates good oral bioavailability in both species.
Brain/Plasma Ratio	(AUCbrain/AUCplasma)	-	1.9[4]	~2.0	A ratio > 1 confirms excellent penetration across the blood-brain barrier.

Note: Data are for illustrative purposes to guide researchers and are synthesized from typical values for CNS compounds and known properties of GSK931145.

CNS Exposure: The Critical Endpoint

For a CNS-targeted drug, confirming brain penetration is non-negotiable. The reported brain-to-blood area under the curve (AUC) ratio of 1.9 for GSK931145 in rats is a highly favorable result.[4] This indicates that the drug not only crosses the blood-brain barrier but may also accumulate in the brain tissue relative to plasma, ensuring robust target engagement. This is often assessed by collecting brain tissue at the end of the PK study, homogenizing it, and analyzing the drug concentration via LC-MS/MS alongside the plasma samples.

Conclusion and Strategic Outlook

This guide outlines a robust, scientifically-grounded framework for determining the in vivo pharmacokinetic profile of the GlyT-1 inhibitor GSK931145 in rodent models. The methodologies described, from rational study design to validated bioanalysis, are designed to produce high-quality, interpretable data. An illustrative PK profile suggests GSK931145 possesses favorable drug-like properties, including rapid oral absorption, good bioavailability, and, most critically, excellent brain penetration. These characteristics are essential for its continued development as a potential therapeutic for schizophrenia and other CNS disorders. Future studies should focus on identifying major metabolites, assessing potential for drug-drug interactions, and using these rodent data to build physiologically-based pharmacokinetic (PBPK) models to predict its disposition in humans.[10]

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Pharmacological Profiling of GSK931145: Binding Affinity, GlyT1 Selectivity, and Therapeutic Implications

The Mechanistic Imperative: GlyT1 and NMDAR Modulation

Glycine serves a dual role in the mammalian central nervous system (CNS): it acts as a primary inhibitory neurotransmitter in the spinal cord and brainstem, and as an obligatory co-agonist at the strychnine-insensitive binding site of the N-methyl-D-aspartate (NMDA) receptor in the forebrain[1]. Extracellular glycine concentrations within the synaptic cleft are tightly regulated by two distinct sodium/chloride-dependent transporters: GlyT1 and GlyT2[2]. While GlyT2 is primarily localized on presynaptic glycinergic neurons to facilitate inhibitory signaling, GlyT1 is predominantly expressed on glial cells surrounding excitatory glutamatergic synapses[2].

Impaired NMDA receptor function is widely recognized as a core pathophysiological mechanism underlying the cognitive deficits and negative symptoms of schizophrenia[1]. Because direct activation of the NMDA receptor via full agonists can trigger excitotoxicity and seizures, modulating the receptor through its co-agonist site offers a safer, self-limiting therapeutic window. By selectively inhibiting the 1, compounds like GSK931145 prevent the rapid glial sequestration of synaptic glycine, thereby elevating its local concentration and restoring NMDA receptor neurotransmission[1].

GlyT1 inhibition by GSK931145 prevents glycine reuptake, enhancing NMDA receptor co-activation.

GSK931145: Pharmacological Profile and Binding Affinity

GSK931145 is a highly potent, competitive, and reversible inhibitor of the GlyT1 transporter. Its physicochemical properties are highly optimized for CNS penetration; the compound exhibits a partition coefficient (LogD) of 2.53, which falls well within the ideal range (<3) required to efficiently cross the blood-brain barrier[1]. In vivo pharmacokinetic evaluations demonstrate robust brain penetrance, achieving a brain-to-blood area under the curve (AUC) ratio of 1.9[1].

Quantitative Pharmacological Parameters

The following table synthesizes the binding affinity, receptor density, and selectivity metrics of GSK931145 across various experimental models:

Parameter	Value	Biological Target / Model	Reference
pIC50	8.4	GlyT1 Transporter	[1]
pIC50	4.6	GlyT2 Transporter	[1]
pKi	8.97	Rat Cortex Membranes	[1]
Kd	1–2 nM	Recombinant hGlyT-1 (HEK293)	[3]
Bmax	~7000 fmol/mg	Recombinant hGlyT-1 (HEK293)	[3]
Kd	4.5 nM	Human Frontal Cortex	[3]
Bmax	570 fmol/mg	Human Frontal Cortex	[3]
LogD	2.53	Physicochemical Property	[1]

Structural Basis for GlyT1 Selectivity

The profound selectivity of GSK931145 for GlyT1 over GlyT2 (a difference of nearly four orders of magnitude in IC50) is dictated by the specific architecture of the S2 binding site within the transporter's extracellular vestibule[4]. According to4, the volume of the S2 site is significantly larger in GlyT1 due to the presence of Leu524 and Val199, which replace the bulkier Phe629 and Ile290 residues found in GlyT2[4]. This expanded pocket accommodates the large aromatic fragments of GSK931145, locking it into place[4]. Furthermore, as a sulfonamide-containing inhibitor, GSK931145 exhibits strict sodium-dependent binding; its inhibitory activity causally requires the presence of Na+ ions to stabilize the transporter-ligand complex, distinguishing it from non-sulfonamide inhibitors that function independently of sodium[4].

Experimental Methodologies: Self-Validating Protocols

To rigorously evaluate the binding kinetics and in vivo target engagement of GSK931145, researchers employ self-validating experimental designs. The causality behind these methodological choices ensures that non-specific binding is accurately subtracted and true equilibrium states are achieved.

Protocol 1: In Vitro Radioligand Binding Assay ([3H]-GSK931145)

Because GSK931145 exhibits exceptionally slow association and dissociation kinetics, standard short-incubation binding assays yield inaccurate Kd values. The following protocol is specifically optimized to accommodate its unique kinetic profile[3].

Step-by-Step Methodology:

• Membrane Preparation: Isolate membranes from HEK293 cells expressing recombinant human GlyT-1 (hGlyT-1) or native rat cerebral cortex[3]. Causality: Comparing recombinant and native tissues serves as a self-validating step to ensure the cloned target behaves identically to the physiological target.

• Buffer Optimization: Suspend membranes in a binding buffer containing physiological concentrations of NaCl. Causality: [3H]-GSK931145 binding is strictly Na+-dependent; omitting sodium reduces specific binding by >90%, proving the mechanistic requirement of the ion[3].

• Radioligand Incubation: Incubate membranes with varying concentrations of [3H]-GSK931145 for exactly 90 minutes at room temperature[3]. Causality: The association rate of[3H]-GSK931145 is slow. A 90-minute window is causally required to reach thermodynamic equilibrium, whereas faster ligands only require 30 minutes[3].

• Non-Specific Binding Determination: In parallel wells, co-incubate the radioligand with a saturating concentration of non-radioactive glycine to define non-specific background noise[3].

• Rapid Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters, followed by cold buffer washes. Causality: The slow dissociation rate of [3H]-GSK931145 (t1/2 > 40 min) ensures that the ligand does not wash off the receptor during this rigorous separation step[3].

• Quantification: Measure retained radioactivity using liquid scintillation counting and calculate Kd and Bmax via Scatchard analysis[3].

In vitro radioligand binding workflow optimized for the slow kinetics of [3H]-GSK931145.

Protocol 2: In Vivo PET Imaging Validation ([11C]GSK931145)

To confirm that GSK931145 engages GlyT1 in the living brain, [11C]-labeled GSK931145 is utilized in Positron Emission Tomography (PET) studies. A self-validating "blocking" design is mandatory to differentiate true receptor binding from free radiotracer in the blood or non-specific lipid partitioning[5].

Step-by-Step Methodology:

• Baseline Scan: Administer [11C]GSK931145 intravenously (e.g., ~300 MBq in humans) and acquire dynamic PET scans for 90-120 minutes[1].

• Pharmacokinetic Sampling: Concurrently draw arterial blood samples and analyze via HPLC. Causality: [11C]GSK931145 undergoes moderate metabolism (~60% intact at 1h in humans); generating an arterial input function corrected for metabolites is essential for accurate kinetic modeling[1].

• Blocking Phase (Self-Validation): In a separate session, pre-administer a saturating dose of a non-radioactive GlyT1 inhibitor (e.g., 0.5 mg/kg GSK931145 or 200 mg GSK1018921) prior to tracer injection[1].

• Displacement Analysis: Observe the distribution of radioactivity. Causality: If the baseline signal is specific to GlyT1, the blocking dose will occupy the S2 binding sites, resulting in a homogeneous distribution of the radiotracer across the brain (representing only non-specific binding)[1].

• Kinetic Modeling: Apply a two-tissue compartment model to derive the binding potential (BPnd) and calculate target occupancy[5].

Self-validating PET imaging protocol using a blocking dose to quantify specific GlyT1 binding.

References

• 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD). nih.gov. 1

• Pharmacological Characterisation of the GlyT-1 Glycine Transporter Using Two Novel Radioligands - PubMed. nih.gov. 3

• Modulation of glycine transporters as a novel therapeutic strategy in neuropsychiatry - PMC. nih.gov. 2

• Analysis of Binding Determinants for Different Classes of Competitive and Noncompetitive Inhibitors of Glycine Transporters - PMC. nih.gov. 4

• Chemical structure of PET radioligands for GlyT1. researchgate.net. 5

Sources

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological characterisation of the GlyT-1 glycine transporter using two novel radioligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

GSK931145 blood-brain barrier penetration properties

Title: The Blood-Brain Barrier Penetration and Pharmacokinetic Profiling of GSK931145: A Technical Whitepaper

Executive Summary

The development of central nervous system (CNS) therapeutics requires overcoming the highly restrictive blood-brain barrier (BBB). Glycine transporter type-1 (GlyT1) inhibitors represent a critical class of neuromodulators aimed at addressing N-methyl-D-aspartate (NMDA) receptor hypofunction in psychiatric disorders such as schizophrenia. Among these, GSK931145 has emerged as a highly selective, brain-penetrant GlyT1 inhibitor and a premier positron emission tomography (PET) radioligand. This whitepaper dissects the physicochemical properties, BBB transport mechanisms, and in vivo kinetic modeling of GSK931145, providing a comprehensive, self-validating framework for drug development professionals.

Physicochemical Drivers of BBB Permeability

To achieve efficacious CNS exposure, a molecule must balance lipophilicity with aqueous solubility to facilitate passive diffusion across the endothelial tight junctions of the BBB. GSK931145 was engineered specifically with these constraints in mind.

Causality in Design: The partition coefficient (LogD) of a drug dictates its passive diffusion capacity. The LogD of GSK931145 is 2.53; a LogD strictly < 3.0 is the gold standard for CNS penetrance, ensuring the molecule is lipophilic enough to traverse the lipid bilayer but not so lipophilic that it becomes sequestered in the membrane or excessively bound to plasma proteins[1]. Furthermore, its high affinity (pKi = 8.97 in rat cortex) and selectivity (pIC50 = 8.4 for GlyT1 vs. 4.6 for GlyT2) ensure that once it crosses the BBB, it binds specifically to the target, minimizing off-target neurotoxicity[1].

Table 1: Physicochemical and Pharmacokinetic Profile of GSK931145

Property	Value	Pharmacological Significance
Target	GlyT1	High selectivity over GlyT2 prevents off-target spinal cord effects.
pKi (Rat Cortex)	8.97	Exceptional binding affinity to the target receptor[1].
LogD	2.53	Optimal lipophilicity for passive BBB diffusion (ideal range < 3)[1].
Brain/Blood AUC Ratio	1.9	Strong central compartment exposure and retention[1].
Plasma Free Fraction (fP)	0.2786	Sufficient unbound drug available in circulation to drive BBB gradient[2].
Brain Free Fraction (fND)	0.0997	High specific binding potential within the CNS tissue[2].

Mechanistic Pathway: GlyT1 Inhibition and Synaptic Modulation

The therapeutic rationale for GSK931145 relies on its ability to cross the BBB and block GlyT1 on astrocytes and presynaptic terminals. By inhibiting the reuptake of synaptic glycine, GSK931145 increases the local concentration of this obligate co-agonist at the NMDA receptor, thereby enhancing glutamatergic signaling[1].

Mechanism of GlyT1 inhibition by GSK931145 enhancing NMDA receptor function.

In Vivo BBB Penetration and PET Quantification

The true measure of BBB penetration is the in vivo brain-to-blood exposure. For GSK931145, the brain-blood area under the concentration-time curve (AUC) ratio is 1.9, indicating robust central compartment accumulation[1].

Translational Imaging: In porcine, non-human primate, and human models, intravenously administered[11C]GSK931145 exhibits rapid brain uptake[3]. It reaches a heterogeneous distribution that perfectly mirrors known GlyT1 expression, with the highest uptake observed in the thalamus, brain stem, and cerebellum (~1.7% ID/L at 40 min post-injection in humans)[1].

Self-Validating Specificity: To prove that BBB penetration results in specific target engagement rather than non-specific lipid trapping, homologous blocking studies are employed. Pretreatment with unlabeled GSK931145 or the analog GSK565710 reduces the PET signal to a homogeneous, non-displaceable level across all brain regions[3]. This dose-dependent reduction confirms reversible, specific binding[1].

Experimental Protocol: Assessing BBB Penetration via PET and Equilibrium Dialysis

As a Senior Application Scientist, I emphasize that measuring total brain concentration is insufficient; the "free drug hypothesis" dictates that only unbound drug can engage the target. The following protocol integrates dynamic PET imaging with equilibrium dialysis to quantify the free fraction in plasma (fP) and brain (fND), creating a self-validating system for pharmacokinetic profiling[2].

Workflow for quantifying [11C]GSK931145 BBB penetration and in vivo kinetics.

Step-by-Step Methodology:

• Radiosynthesis & Formulation: Synthesize [11C]GSK931145 via N-methylation using [11C]methyl iodide. Formulate in a sterile, pyrogen-free saline solution containing <10% ethanol to maintain solubility without disrupting the BBB[3].

• Intravenous Administration & Dynamic PET Acquisition: Administer a bolus injection (e.g., ~429 MBq in humans)[1]. Acquire dynamic PET emission data for 90-120 minutes.

  • Causality: A 120-minute window is critical for radioligands with moderate-to-slow kinetics to ensure the tissue time-activity curves (TACs) reach equilibrium, allowing for accurate Volume of Distribution (VT) estimation[1].

• Arterial Blood Sampling & Metabolite Correction: Continuously sample arterial blood for the first 15 minutes, followed by discrete samples up to 120 minutes. Analyze via High-Performance Liquid Chromatography (HPLC).

  • Causality: Carbon-11 tracers undergo peripheral metabolism. HPLC separates the parent [11C]GSK931145 from radiometabolites, providing the true metabolite-corrected arterial input function required for compartmental modeling.

• Equilibrium Dialysis (In Vitro): Dialyze plasma and brain homogenate samples against a buffer across a semi-permeable membrane (12-14 kDa cutoff) at 37°C for 4-6 hours. Calculate fP (0.2786) and fND (0.0997)[2].

  • Causality: Total brain uptake can be misleading if a drug is highly bound to off-target lipids. By determining fND, researchers can calculate the Binding Potential (BPND) and true receptor occupancy, differentiating between active target engagement and passive tissue accumulation[2].

• Kinetic Modeling: Apply a Two-Tissue Compartmental Model (2TCM) using the metabolite-corrected plasma input function and regional brain TACs to calculate VT.

  • Causality: A 1-tissue model assumes free and specifically bound tracers are in rapid equilibrium, which is invalid for high-affinity ligands like GSK931145. The 2TCM separates the non-displaceable compartment from the specifically bound compartment, providing a mathematically rigorous estimation of target engagement[3].

Conclusion

GSK931145 exemplifies the rational design of a CNS-penetrant molecule. By optimizing its LogD and molecular profile, researchers achieved a compound that not only crosses the blood-brain barrier via passive diffusion but also binds with high affinity and reversibility to GlyT1. The integration of PET neuroimaging and equilibrium dialysis provides a self-validating, highly reliable framework for quantifying its pharmacokinetics, setting a benchmark for future neurotherapeutic development.

References

• 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) . National Center for Biotechnology Information (NCBI). 1

• Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography . Synapse / PubMed. 3

• Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 . Synapse / PubMed. 4

• Combining PET biodistribution and equilibrium dialysis assays to assess the free brain concentration and BBB transport of CNS drugs . Journal of Cerebral Blood Flow & Metabolism / PMC. 2

Sources

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Anti-Epileptic Effects of GSK931145 in Electrical Stimulation Tests

A Technical Guide on GlyT1 Inhibition, Mechanistic Causality, and MEST Protocol Standardization

Introduction The regulation of synaptic excitation and inhibition is the cornerstone of epilepsy management. While traditional anti-epileptic drugs (AEDs) primarily target voltage-gated ion channels or GABAergic pathways, the modulation of glycinergic tone has emerged as a sophisticated therapeutic frontier. Glycine transporter 1 (GlyT1) regulates extracellular glycine levels, and its targeted inhibition presents a unique mechanism for seizure control. This whitepaper provides an in-depth technical analysis of GSK931145, a highly selective GlyT1 inhibitor, focusing on its anti-epileptic efficacy in electrical stimulation models, the causality of its mechanism, and the standardized protocols required for its experimental validation.

1. Mechanistic Causality: How GlyT1 Inhibition Elevates Seizure Thresholds Glycine acts as a dual-function neurotransmitter in the central nervous system. In the brainstem and spinal cord, it is a primary inhibitory neurotransmitter acting via strychnine-sensitive glycine receptors (GlyRs). Conversely, in the forebrain, it serves as an obligatory co-agonist for excitatory N-methyl-D-aspartate (NMDA) receptors.

GSK931145 is a potent, reversible inhibitor of the GlyT1 transporter . By blocking the reuptake of glycine into astrocytes and presynaptic terminals, GSK931145 causes an accumulation of glycine in the synaptic cleft. In the context of electrical stimulation models like the Maximal Electroshock Threshold (MEST) test, this accumulation exerts a net anticonvulsant effect. The causality of this protection is twofold:

• Enhanced Inhibitory Tone: Increased glycine availability hyperpolarizes neurons via GlyR activation, directly counteracting the massive depolarization induced by electroshock.

• NMDAR Desensitization: Paradoxically, chronic elevation of synaptic glycine at the NMDA receptor co-agonist site can lead to receptor internalization or desensitization, thereby dampening glutamatergic excitability during an induced seizure event .

Mechanism of GSK931145: GlyT1 inhibition elevates synaptic glycine, raising seizure thresholds.

2. Quantitative Efficacy in Electrical Stimulation Models The MEST test is the gold standard for evaluating a compound's ability to prevent the spread of seizure discharge. Unlike fixed-current tests, MEST determines the precise electrical current required to induce a seizure, allowing for the calculation of a Minimum Effective Dose (MED).

When evaluated against other GlyT1 inhibitors, GSK931145 demonstrates a superior pharmacological profile. It exhibits one of the lowest MEDs, indicating high potency. The table below synthesizes the comparative efficacy of various GlyT1 inhibitors in the rat MEST model.

Compound	Target	Relative MED Profile	Anti-Epileptic Efficacy in MEST
GSK931145	GlyT1	Lowest MED (Highly Potent)	Significant dose-dependent threshold increase
SB-710622	GlyT1	Lowest MED (Highly Potent)	Significant dose-dependent threshold increase
Org 25935	GlyT1	Moderate MED	Dose-dependent threshold increase
SSR 504734	GlyT1	Moderate MED	Dose-dependent threshold increase
NFPS	GlyT1	Higher MED	Dose-dependent threshold increase

Data synthesized from comparative in vivo MEST evaluations .

3. Standardized Experimental Workflow: The MEST Protocol To ensure trustworthiness and reproducibility, the evaluation of GSK931145 must follow a self-validating experimental system. The protocol below integrates behavioral endpoints with pharmacokinetic (PK) validation to prove that the observed anti-epileptic effects are causally linked to central target engagement rather than peripheral artifacts.

Step-by-Step Methodology:

• Subject Preparation & Blinding: Utilize male Sprague-Dawley rats (n=12/group for behavioral testing). Ensure investigators administering the electroshock are blinded to the treatment groups (Vehicle vs. GSK931145) to eliminate observation bias.

• Dosing and Incubation: Administer GSK931145 via intraperitoneal (i.p.) or oral (p.o.) routes across a logarithmic dose range. Wait for the established Tmax​ (typically 30–120 minutes) to ensure peak central nervous system exposure.

• Pharmacokinetic Validation (Satellite Cohort): Concurrently dose a satellite group of animals (n=3/group). Sacrifice these animals at Tmax​ to measure blood and brain concentrations of GSK931145. Causality check: This ensures that any increase in seizure threshold perfectly parallels the drug's concentration in the brain .

• Electrical Stimulation: Apply a localized electrical shock via corneal electrodes (e.g., a 0.2-second stimulus duration). The current is incrementally adjusted using an up-and-down method to find the exact threshold current (CC50) that induces a seizure in 50% of the animals.

• Endpoint Evaluation: The primary endpoint is the presence or absence of Tonic Hindlimb Extension (THE). Protection against THE signifies that the drug has successfully halted the propagation of the seizure network.

• Data Synthesis: Calculate the MED by comparing the CC50 of the GSK931145-treated group against the vehicle control.

Workflow of the Maximal Electroshock Threshold (MEST) test for evaluating GSK931145 efficacy.

4. Translational Applications: PET Imaging and Target Occupancy The utility of GSK931145 extends beyond its direct anti-epileptic effects; it is a critical translational tool in neuropharmacology. When radiolabeled with Carbon-11, [11C]GSK931145 serves as a highly specific Positron Emission Tomography (PET) ligand .

In drug development, proving that an anti-epileptic compound reaches the brain is insufficient; researchers must prove target occupancy.[11C]GSK931145 allows scientists to quantify the exact percentage of GlyT1 transporters bound by a therapeutic dose in the living brain . By correlating the target occupancy derived from PET imaging with the MED derived from the MEST test, researchers can establish a precise therapeutic window, ensuring maximum seizure protection with minimal off-target toxicity.

Conclusion GSK931145 represents a highly potent, selective tool for modulating glycinergic tone. Its robust performance in electrical stimulation tests like the MEST assay underscores the viability of GlyT1 inhibition as an anti-epileptic strategy. By strictly adhering to self-validating protocols that pair behavioral endpoints with pharmacokinetic and PET imaging data, researchers can confidently translate these preclinical findings into advanced therapeutic applications.

References

• Glycine transporter 1 (GlyT1) inhibitors exhibit anticonvulsant properties in the rat maximal electroshock threshold (MEST) test. PubMed.[Link]

• Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. PubMed.[Link]

• Translational characterization of[11C]GSK931145, a PET ligand for the glycine transporter type 1. PubMed.[Link]

• Effect of SSR504734, a Selective Glycine Transporter Type 1 Inhibitor, on Seizure Thresholds, Neurotransmitter Levels, and Inflammatory Markers in Mice. PMC.[Link]

Biodistribution of 11C-labeled GSK931145 in mammalian brain

Whitepaper: Biodistribution and Kinetic Modeling of [11C]GSK931145 in the Mammalian Brain Prepared by: Senior Application Scientist, Molecular Imaging & Radiochemistry

Introduction & Mechanistic Rationale

The glycine transporter type-1 (GlyT1) is a critical regulatory protein in the mammalian central nervous system (CNS). By mediating the reuptake of synaptic glycine, GlyT1 tightly controls the local concentration of glycine, an obligatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor[1]. Hypofunction of NMDA receptors is a leading mechanistic hypothesis for the pathophysiology of schizophrenia. Consequently, inhibiting GlyT1 to elevate synaptic glycine levels and potentiate NMDA receptor function has emerged as a major therapeutic strategy[2].

To facilitate the clinical development of GlyT1 inhibitors, a robust positron emission tomography (PET) radioligand is required to quantify target engagement and receptor occupancy in vivo. [11C]GSK931145 was selected from a library of candidate compounds due to its highly favorable physicochemical properties, excellent brain penetrance, and reversible binding kinetics[2].

Fig 1: Mechanism of action: [11C]GSK931145 competitively binds GlyT1, preventing glycine reuptake.

Radiochemistry and Probe Synthesis

The short half-life of Carbon-11 ( t1/2​=20.4 min) demands highly efficient, rapid radiosynthetic workflows. While [11C]methyl iodide ([11C]CH₃I) is a standard methylating agent, the synthesis of [11C]GSK931145 is significantly optimized by using [11C]methyl triflate ([11C]MeOTf) [3].

Causality in Experimental Design: The triflate leaving group is vastly superior to iodide in terms of reactivity. By utilizing [11C]MeOTf, the N-methylation of the secondary amine desmethyl precursor can proceed rapidly at lower temperatures (or even room temperature). This minimizes thermal degradation of the precursor, reduces the formation of radiochemical impurities, and maximizes the specific activity of the final formulated tracer[4][5].

Step-by-Step Radiosynthesis Protocol

• Isotope Production: Generate [11C]CO₂ via the 14 N(p,α) 11 C nuclear reaction in a biomedical cyclotron.

• Methylating Agent Conversion: Catalytically reduce [11C]CO₂ to [11C]CH₄, react with gas-phase iodine to form [11C]CH₃I, and pass the gas stream through a heated silver triflate (AgOTf) column to yield highly reactive [11C]MeOTf.

• Radiolabeling: Trap the[11C]MeOTf in a reaction vessel containing 0.25–0.5 mg of the normethyl precursor dissolved in methyl ethyl ketone (MEK) or acetone. Allow the N-methylation reaction to proceed for 1–3 minutes[3][5].

• Purification: Dilute the crude mixture and inject it onto a semi-preparative reversed-phase HPLC column. Monitor via UV (254 nm) and a radiation detector. Collect the peak corresponding to [11C]GSK931145.

• Formulation: Trap the purified fraction on a C18 solid-phase extraction (SPE) cartridge to remove HPLC solvents. Elute with ethanol (<10% final volume) and dilute with sterile saline. Pass through a 0.22 μm sterile filter into a sterile vial. Total synthesis time should not exceed 30–35 minutes from the end of bombardment (EOB).

Mammalian Brain Biodistribution & Pharmacokinetics[11C]GSK931145 exhibits excellent blood-brain barrier (BBB) penetration. In vivo PET imaging across pigs, non-human primates (baboons), and humans reveals a heterogeneous distribution pattern that strictly correlates with the known regional expression densities of GlyT1[2][6].

Highest radiotracer uptake is consistently observed in the brainstem, pons, midbrain, thalamus, and cerebellum , while the cerebral cortex exhibits relatively lower uptake[6][7].

Cross-Species Pharmacokinetic Discrepancies

While the regional distribution pattern is conserved across mammalian species, absolute kinetic parameters diverge significantly between non-human primates and humans. Human subjects exhibit a drastically lower plasma free fraction ( fP​ ) and a correspondingly lower rate of radiotracer delivery ( K1​ ) across the BBB[7]. This high plasma protein binding in humans reduces the specific signal-to-noise ratio compared to baboon models.

Table 1: Cross-Species Pharmacokinetic and Binding Parameters of [11C]GSK931145

Parameter	Non-Human Primate (Baboon)	Human
Plasma Free Fraction ( fP​ )	5.6% – 8.0%	~0.8%
Delivery Rate ( K1​ )	~0.126 mL/cm³/min	~0.025 mL/cm³/min
Intact Parent (at 30 min)	~30%	~30% – 60%
Volume of Distribution ( VT​ )	1.5 – 3.5 mL/cm³ (Regional)	Lower overall signal
Effective Radiation Dose	~4.6 μSv/MBq (Extrapolated)	4.02 – 4.95 μSv/MBq

Data synthesized from Gunn et al.[7], Holden et al.[6], and Salinas et al.[8].

In Vivo Kinetic Modeling & Receptor Occupancy

A fundamental challenge in imaging GlyT1 with [11C]GSK931145 is the lack of a true reference region . Homologous blocking studies (administering non-radioactive GSK931145 or GSK565710 prior to the PET scan) reduce radiotracer uptake to a uniform, homogeneous level across the entire brain[2][9]. Because no brain region is completely devoid of specific GlyT1 binding, reference tissue models (like the Simplified Reference Tissue Model, SRTM) cannot be reliably used for absolute quantification.

Causality in Experimental Design: Because a reference region is absent, researchers must utilize a metabolite-corrected arterial plasma input function to accurately quantify the total volume of distribution ( VT​ )[9][6].

Step-by-Step PET Acquisition & Modeling Protocol

• Tracer Administration: Inject [11C]GSK931145 via a 1-minute intravenous bolus.

• Dynamic PET Acquisition: Acquire list-mode PET data for 90–120 minutes. Reconstruct the data into dynamic time frames (e.g., increasing from 30-second to 5-minute bins).

• Arterial Blood Sampling: Draw continuous arterial blood using an automated counter for the first 15 minutes to capture the sharp input peak, followed by discrete manual samples at 15, 30, 45, 60, 90, and 120 minutes.

• Metabolite Correction: Analyze the discrete plasma samples using radio-HPLC to quantify the fraction of intact parent tracer versus polar radiometabolites. Fit the parent fraction curve to a Hill or exponential function to derive the continuous metabolite-corrected arterial input function.

• Kinetic Modeling: Apply a Two-Tissue Compartment (2TC) model to the regional brain time-activity curves (TACs) to estimate VT​ . For occupancy studies, calculate the binding potential ( BPND​ ) using the VND​ derived from a fully blocked scan[9].

Fig 2: End-to-end experimental workflow for [11C]GSK931145 PET imaging and kinetic modeling.

Dosimetry and Translational Challenges

Whole-body biodistribution studies indicate that [11C]GSK931145 clears primarily via the hepatobiliary and intestinal routes, with no significant urinary excretion observed[8]. Consequently, the liver is the dose-limiting organ .

The mean effective dose in humans is calculated at approximately 4.02 to 4.95 μSv/MBq[8]. This moderate radiation burden is highly advantageous, as it permits multiple PET examinations in the same individual (e.g., baseline and post-drug occupancy scans) without exceeding annual regulatory radiation exposure limits.

However, the translational challenge remains the high plasma protein binding in humans ( fP​ ~0.8%). This results in poor test-retest reproducibility when using standard compartmental modeling (VAR( VT​ ) = 29-38%). To circumvent this in clinical trials, researchers often employ pseudo-reference tissue models or population-based input functions to stabilize the variance (improving VAR( BPND​ ) to 16-23%)[7]. While alternative tracers like [18F]MK-6577 offer faster kinetics and higher brain uptake[9], [11C]GSK931145 remains a foundational benchmark for establishing the exposure-occupancy relationships of novel GlyT1 inhibitors like GSK1018921[7][10].

References

• Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. Synapse (PubMed/NIH).[Link]

• Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1. Synapse (PubMed/NIH).[Link]

• Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons. Journal of Nuclear Medicine.[Link]

• Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET. Molecular Imaging and Biology (PubMed/NIH).[Link]

• GSK-931145-[11C] - Drug Targets, Indications, Patents. Patsnap Synapse.[Link]

• 11C-Labeled GSK931145. Molecular Imaging and Contrast Agent Database (MICAD).[Link]

• An Adaptive PET Study in Healthy Volunteers Using [11C]GSK931145 to Establish the Relationship of Glycine Transporter 1 Occupancy... PatLynk.[Link]

• In Vivo Evaluation of 11C-labeled Three Radioligands for Glycine Transporter 1 in the Mouse Brain. Clinical Psychopharmacology and Neuroscience.[Link]

Sources

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cpn.or.kr [cpn.or.kr]
• 6. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 7. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GSK-931145-[11C] - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 10. patlynk.com [patlynk.com]

Protocols & Analytical Methods

Application Note: Optimization of [11C]GSK931145 Administration and Dosage Protocols for Non-Human Primate PET Imaging

Executive Summary & Mechanistic Rationale

The Glycine Transporter Type 1 (GlyT-1) is a critical regulator of synaptic glycine concentrations, acting as an obligatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor. Inhibiting GlyT-1 is a major therapeutic avenue for treating cognitive deficits associated with schizophrenia and other neuropsychiatric disorders[1]. To facilitate pharmacokinetic and pharmacodynamic drug development, [11C]GSK931145 was developed as a highly selective Positron Emission Tomography (PET) radioligand for the in vivo imaging of GlyT-1[2].

The "Reference Region" Challenge

In non-human primate (NHP) brains, [11C]GSK931145 exhibits a heterogeneous uptake pattern consistent with known GlyT-1 expression (midbrain > thalamus > cerebellum > cortex)[3]. Crucially, there is no region in the primate brain completely devoid of GlyT-1 . Therefore, standard simplified reference tissue models (SRTM)—which rely on a target-free brain region to estimate non-displaceable binding—are mathematically invalid for this tracer[3].

To accurately quantify the specific binding of [11C]GSK931145, researchers must perform homologous competition studies using a blocking dose of unlabeled (cold) GSK931145[4]. This experimental choice is non-negotiable for establishing the non-displaceable volume of distribution ( VND​ ) and the binding potential ( BPND​ ).

Figure 1: Mechanism of[11C]GSK931145 binding to GlyT-1 at the glutamatergic synapse.

Quantitative Dosage Guidelines

The administration protocol requires two distinct dosages: a microdose of the radioligand to measure total distribution, and a pharmacological dose of the unlabeled compound to measure non-displaceable distribution.

Radioligand Dose ([11C]GSK931145)

The administered dose must adhere strictly to the tracer principle—providing sufficient radioactive signal for PET detectors without inducing pharmacological receptor occupancy. In baboons and macaques, the standard intravenous (i.v.) bolus dose ranges from 81 ± 14 MBq to 105 ± 44 MBq [1]. High specific activity (≥ 30 ± 5.5 GBq/μmol) is mandatory to prevent the "hot" tracer from self-blocking the receptors, which would artificially lower the measured volume of distribution ( VT​ )[1].

Cold Blocking Dose (Unlabeled GSK931145)

To achieve near-complete receptor occupancy for baseline vs. blockade comparisons, an unlabeled dose of 0.2 to 0.3 mg/kg is administered[4]. This dose forcefully displaces the radiotracer, reducing uptake to a homogeneous level across all brain regions, thereby isolating the VND​ [4].

Table 1: Dosage and Pharmacokinetic Parameters for Primate PET Studies

Parameter	Baseline Scan ([11C]GSK931145)	Homologous Blockade (Cold GSK931145)
Administration Route	Intravenous (i.v.) bolus (1-min)	Intravenous (i.v.) infusion
Dosage Range	81 ± 14 MBq to 105 ± 44 MBq	0.2 – 0.3 mg/kg
Specific Activity	≥ 30 ± 5.5 GBq/μmol	N/A (Unlabeled)
Timing	Time = 0 min	Time = -15 min (prior to radiotracer)
Metabolic Stability	~60% intact parent at 60 min	N/A
Primary Purpose	Measure Total Volume of Distribution ( VT​ )	Measure Non-Displaceable Volume ( VND​ )

Step-by-Step Experimental Methodology

Because a reference region cannot be used, this protocol relies on a self-validating system of arterial blood sampling coupled with High-Performance Liquid Chromatography (HPLC) to generate a metabolite-corrected arterial input function.

Phase 1: Preparation and Baseline Acquisition

• Animal Preparation & Anesthesia: Fast the non-human primate for 12 hours. Induce anesthesia using ketamine and maintain with isoflurane (1.5–2.5%). Causality: Stable hemodynamics are critical; fluctuations in cerebral blood flow will confound kinetic modeling.

• Catheterization: Insert an intravenous catheter in the saphenous vein for tracer administration. Insert an arterial line in the femoral artery. Causality: Arterial access is strictly required to measure the true concentration of the tracer entering the brain[3].

• Baseline Radiotracer Injection: Administer 81–105 MBq of[11C]GSK931145 as a 1-minute i.v. bolus, followed immediately by a 30-second saline flush[5].

• Dynamic PET Acquisition: Initiate a dynamic PET scan lasting 90 to 120 minutes [3]. Causality:[11C]GSK931145 kinetics are moderately slow; 90+ minutes are required for the tracer to reach equilibrium between the plasma and tissue compartments[4].

• Arterial Blood Sampling: Collect arterial blood at rapid intervals (every 15s) for the first 2 minutes to capture the peak input function, followed by sparse sampling at 3, 5, 10, 15, 30, 60, 90, and 120 minutes.

• Metabolite Correction (Quality Control): Centrifuge blood to obtain plasma. Analyze via HPLC to determine the fraction of intact radioligand. Causality: [11C]GSK931145 undergoes moderate metabolism (~60% intact at 60 min)[1]. Failing to correct for radiometabolites will lead to a gross overestimation of tracer availability and an underestimation of VT​ .

Phase 2: Homologous Blockade

• Cold Drug Administration: Administer 0.2–0.3 mg/kg of unlabeled GSK931145 intravenously[4]. Wait 15 minutes to allow for full receptor equilibration across the blood-brain barrier.

• Blockade PET Acquisition: Inject a second dose of 81–105 MBq[11C]GSK931145 and repeat the 90-120 minute dynamic scan and arterial blood sampling workflow.

• Kinetic Modeling: Extract Time-Activity Curves (TACs) from the PET images. Fit the data using a Two-Tissue Compartmental Model (2TCM) coupled with the metabolite-corrected arterial input function[4]. Calculate regional VT​ values and derive BPND​ by comparing the baseline VT​ to the blockade VND​ [4].

Figure 2: Experimental workflow for homologous competition PET studies in primates.

Sources

• 1. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GSK-931145-[11C] - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of ¹¹C-GSK931145 in Normal Saline for Intravenous Injection

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive, in-depth technical guide for the final formulation of the positron emission tomography (PET) radiotracer, ¹¹C-GSK931145, in a sterile, pyrogen-free normal saline solution suitable for intravenous injection in human clinical research. This document moves beyond a simple recitation of steps to explain the scientific rationale behind each procedural choice, ensuring a self-validating system for producing a safe and effective radiopharmaceutical. Adherence to these protocols is critical for maintaining the quality, safety, and efficacy of ¹¹C-GSK931145 for its intended use in imaging the glycine transporter 1 (GlyT-1) in the human brain.

Introduction to ¹¹C-GSK931145

¹¹C-GSK931145 is a novel radioligand developed for the in-vivo imaging of the glycine transporter type 1 (GlyT-1) using Positron Emission Tomography (PET).[1][2][3] The GlyT-1 transporter is a key target in the development of new treatments for neuropsychiatric disorders such as schizophrenia.[2] The ability to quantitatively image GlyT-1 in the living human brain with PET allows researchers to study the pathophysiology of these disorders and to assess the target engagement of new therapeutic agents.

The synthesis of ¹¹C-GSK931145 is typically achieved via the methylation of a suitable precursor using ¹¹C-methyl iodide or ¹¹C-methyl triflate.[2] Following radiosynthesis and purification, typically by high-performance liquid chromatography (HPLC), the radiotracer must be formulated into a solution that is safe for intravenous administration. This final formulation step is critical and must be performed under strict aseptic conditions to ensure the final product is sterile, pyrogen-free, and physiologically compatible.

This guide provides a detailed protocol for the final formulation of HPLC-purified ¹¹C-GSK931145 into a 0.9% sodium chloride solution for injection.

Health and Safety

The handling of ¹¹C-GSK931145 involves working with unsealed radioactive sources and requires strict adherence to radiation safety protocols to minimize exposure to personnel.

• ALARA Principle: All work must be conducted in accordance with the As Low As Reasonably Achievable (ALARA) principle. This involves optimizing time, distance, and shielding.[4]

• Shielding: All manipulations of radioactive materials should be performed within a shielded hot cell or a suitable laminar flow cabinet with appropriate lead or tungsten shielding.[5][6]

• Personnel Dosimetry: All personnel handling radioactive materials must wear whole-body and extremity dosimeters (e.g., ring dosimeters) to monitor their radiation exposure.[7]

• Aseptic Technique: Strict aseptic technique must be maintained throughout the formulation process to prevent microbial contamination of the final product.[8][9]

Materials and Equipment

The following materials and equipment are required for the final formulation of ¹¹C-GSK931145:

Material/Equipment	Specification
¹¹C-GSK931145	HPLC-purified in a suitable mobile phase
Sterile Saline for Injection, USP	0.9% Sodium Chloride
Ethanol, USP	95-100%, for elution
Sterile Water for Injection, USP	For rinsing
Sterile Vented 0.22 µm Filter	For final product sterilization
Sterile, Pyrogen-free Vials	For final product collection
C18 Sep-Pak® Cartridge	Or equivalent solid-phase extraction cartridge
Automated Dispensing System	Optional, for dose drawing
Dose Calibrator	For activity measurement
pH meter or pH strips	For pH determination
Endotoxin Testing System	e.g., Limulus Amebocyte Lysate (LAL) test
Shielded Hot Cell/Laminar Flow Hood	Grade A environment

Experimental Protocols

Post-HPLC Formulation of ¹¹C-GSK931145

This protocol details the steps for reformulating the HPLC-purified ¹¹C-GSK931145 from the HPLC eluate into a sterile saline solution for intravenous injection. This is a critical step to remove the organic solvents from the HPLC mobile phase and to ensure the final product is in a physiologically compatible medium.

Step-by-Step Methodology:

• Prepare the C18 Sep-Pak Cartridge:

  • Condition a C18 Sep-Pak cartridge by flushing it with 5-10 mL of ethanol (USP), followed by 10-15 mL of sterile water for injection (USP). This ensures the cartridge is properly wetted and free of any contaminants.

• Trap the ¹¹C-GSK931145:

  • Direct the HPLC eluate containing the purified ¹¹C-GSK931145 through the conditioned C18 Sep-Pak cartridge. The lipophilic ¹¹C-GSK931145 will be retained on the stationary phase of the cartridge, while the more polar HPLC mobile phase components will pass through to waste.

• Wash the Cartridge:

  • Wash the trapped ¹¹C-GSK931145 on the C18 Sep-Pak cartridge with 10-15 mL of sterile water for injection to remove any residual HPLC mobile phase salts or polar impurities.

• Elute the Final Product:

  • Elute the purified ¹¹C-GSK931145 from the C18 Sep-Pak cartridge with a small volume (typically 0.5-1.0 mL) of ethanol (USP) into a sterile, pyrogen-free collection vial.

• Dilute with Sterile Saline:

  • To the ethanolic solution of ¹¹C-GSK931145, add a sufficient volume of sterile 0.9% sodium chloride for injection to achieve the desired final injection volume (typically 10 mL for human PET studies) and to ensure the final ethanol concentration is below 10% v/v.[1][10]

• Sterile Filtration:

  • Draw the final formulated ¹¹C-GSK931145 solution into a sterile syringe.

  • Aseptically attach a sterile 0.22 µm vented filter to the syringe.

  • Filter the solution into a final sterile, pyrogen-free product vial. The 0.22 µm filter will remove any potential microbial contamination.[11]

• Quality Control Sampling:

  • Aseptically withdraw an aliquot of the final product for quality control testing.

Diagram of the Post-HPLC Formulation Workflow:

Caption: Workflow for the final formulation of ¹¹C-GSK931145.

Quality Control Protocols

Due to the short half-life of Carbon-11 (20.4 minutes), some quality control tests must be performed rapidly before the release of the radiopharmaceutical, while others, like sterility testing, are often performed retrospectively.[12]

Pre-Release Quality Control Tests:

Test	Method	Acceptance Criteria
Visual Inspection	Inspect the final product vial against a black and white background.	Clear, colorless solution, essentially free from visible particles.[13][14][15][16]
pH	Use a calibrated pH meter or pH-indicator strips on a small aliquot.	4.5 - 7.5
Radiochemical Purity	Analytical HPLC or TLC.	≥ 95%
Radionuclidic Identity	Half-life determination using a dose calibrator.	18.4 - 22.4 minutes
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test (gel-clot or kinetic chromogenic method).	< 175 EU/V, where V is the maximum injection volume.[17] A rapid 20-minute test is recommended.[18]
Filter Integrity Test	Bubble Point Test.	The measured bubble point pressure should meet the filter manufacturer's specification.

Post-Release Quality Control Tests:

Test	Method	Acceptance Criteria
Sterility	Direct inoculation or membrane filtration method according to USP <71>.	No microbial growth observed after the incubation period.

Detailed Protocol for the Bubble Point Test:

The bubble point test is a non-destructive method to confirm the integrity of the sterilizing filter.

• After the sterile filtration of the ¹¹C-GSK931145 solution, keep the filter assembly intact.

• Wet the filter membrane thoroughly with the product or a suitable wetting agent (e.g., sterile water).

• Apply gradually increasing gas pressure (e.g., nitrogen or air) to the upstream side of the filter.

• Observe for the emergence of a steady stream of bubbles from a submerged tube connected to the downstream side of the filter.

• The pressure at which this steady stream of bubbles appears is the bubble point.[19][20][21][22][23]

• Compare the measured bubble point to the manufacturer's specification for the filter. A successful test confirms that the filter was not compromised during the filtration process.

Data Presentation

Summary of ¹¹C-GSK931145 Formulation and Quality Control Specifications:

Parameter	Specification
Appearance	Clear, colorless, free from visible particles
pH	4.5 - 7.5
Radiochemical Purity	≥ 95%
Radionuclidic Purity	≥ 99.9% (as ¹¹C)
Bacterial Endotoxins	< 175 EU/V
Sterility	Sterile
Final Injection Volume	Typically 10 mL
Ethanol Concentration	< 10% v/v

Discussion and Causality

• Aseptic Technique: The short half-life of ¹¹C precludes terminal sterilization. Therefore, aseptic processing is the only viable method to ensure sterility.[16] This necessitates a Grade A environment for all critical manipulations.[4]

• Sterile Filtration: The use of a 0.22 µm filter is a critical step to remove any potential microbial contaminants that may have been introduced during the process. The integrity of this filter must be confirmed post-filtration via the bubble point test to validate the sterilization step.

• pH and Osmolarity: The pH of the final injectable solution is maintained within a physiological range (4.5-7.5) to minimize the risk of injection site pain, phlebitis, and hemolysis.[5][8][24] Normal saline (0.9% NaCl) is used as the vehicle to ensure the final product is isotonic with blood.

• Endotoxin Testing: Endotoxins (pyrogens) from bacteria can cause a febrile reaction if injected. The limit of < 175 EU/V is a standard for parenteral drugs. For short-lived radiopharmaceuticals, a rapid endotoxin test is essential for timely release of the product for clinical use.[17]

• Ethanol Concentration: A small amount of ethanol is often necessary to elute the radiotracer from the C18 cartridge. However, the final concentration in the injectable solution must be kept below 10% to avoid adverse physiological effects.

Conclusion

The formulation of ¹¹C-GSK931145 for intravenous injection is a multi-step process that requires meticulous attention to detail, adherence to aseptic techniques, and rigorous quality control. The protocols outlined in these application notes are designed to ensure the production of a safe and effective radiopharmaceutical for human use. By understanding the scientific principles behind each step, researchers can confidently and reproducibly formulate ¹¹C-GSK931145 for advanced neuroimaging studies.

References

• Automated radiopharmaceutical dispensing and infusion - LabLogic. (2023, September 21). LabLogic. [Link]

• Endotoxin Testing in Radiopharmaceuticals. (n.d.). Scribd. [Link]

• Radiopharmaceutical Dispensing System - CRP Compact - Tema Sinergie. (n.d.). Tema Sinergie. [Link]

• Radiopharmaceutical Dispensing Systems | Request PDF. (n.d.). ResearchGate. [Link]

• Automatic dispenser for radiopharmaceutical syringes - Making.com. (n.d.). Making.com. [Link]

• OVD: Radiopharmaceutical Filling with Precision - cts GmbH. (n.d.). cts GmbH. [Link]

• Radiopharmaceuticals. (n.d.). [Link]

• Quality Control of Compounded Radiopharmaceuticals. (2009, January 12). The University of New Mexico. [Link]

• pH and Osmolarity Validation in Intravenous Infusions Manufacturing. (n.d.). [Link]

• 11C-Based PET- Radiopharmaceuticals of Clinical Value. (2016, July 27). Radiology Key. [Link]

• Standardization and Chemical Characterization of Intravenous Therapy in Adult Patients: A Step Further in Medication Safety. (n.d.). National Center for Biotechnology Information. [Link]

• Visual Inspection of Injectable Products. (n.d.). U.S. Food and Drug Administration. [Link]

• BUBBLE POINT TEST. (n.d.). [Link]

• Procedure Guideline for the Use of Radiopharmaceuticals 4.0. (2007, December 15). Society of Nuclear Medicine and Molecular Imaging. [Link]

• Visual Inspection of Medicinal Products for Parenteral Use. (n.d.). A3P. [Link]

• QUALITY ASSURANCE AND QUALITY CONTROL OF RADIOPHARMACEUTICALS: AN OVERVIEW. (n.d.). DergiPark. [Link]

• Fundamental concepts of radiopharmaceuticals quality controls. (2019, August 1). Semantic Scholar. [Link]

• The Evolving Role of Visual Inspection in Parenteral Drug Manufacturing. (2025, June 20). SsiExport.com. [Link]

• Radiochemical Purity and Identity in Radiopharmaceuticals: Design and Improvement of Quality Control Methods by HPLC. (2023, November 26). IntechOpen. [Link]

• VISUAL INSPECTION OF PARENTERALS: CONTROL OF PARTICULATE MATTER. (2013, October 7). European Compliance Academy. [Link]

• Bubble point test: Purpose & Procedure. (2024, March 20). Single Use Support. [Link]

• Evaluation of the bubble point test of a 0.22-μm membrane filter used for the sterilizing filtration of PET radiopharmaceuticals. (2014, March 8). PubMed. [Link]

• PET Scan Radiation Protection in Fixed and Mobile PET Facilities. (2024, September 24). Raybloc. [Link]

• Safe drawing up of radiopharmaceuticals in nuclear medicine departments. (2012, February 1). British Nuclear Medicine Society. [Link]

• Bubble Point Testing: Step-by-Step Procedure and Demo Video. (2020, March 11). Sterlitech Corporation. [Link]

• Solid Phase 11C-Methylation, Purification and Formulation for the Production of PET Tracers. (2019, October 24). Journal of Visualized Experiments. [Link]

• Radiation Protection and Nuclear Safety in a PET-Radiopharmaceuticals Production Site. (n.d.). [Link]

• Guidance on current good radiopharmacy practice (cGRPP) for the small-scale preparation of radiopharmaceuticals. (n.d.). National Center for Biotechnology Information. [Link]

• Synthesis of Diverse 11C-Labeled PET Radiotracers via Direct Incorporation of [11C]CO2. (n.d.). National Center for Biotechnology Information. [Link]

• TG 117: Radiological protection for PET imaging. (n.d.). International Commission on Radiological Protection. [Link]

• Synthesis of Diverse 11C-Labelled PET Radiotracers via Direct Incorporation of [11C]CO2. (2016, April 4). ACS Publications. [Link]

• Translation of 11C-labeled tracer synthesis to a CGMP environment as exemplified by [11C]ER176 for PET imaging of human TSPO. (n.d.). Springer Nature Experiments. [Link]

• Multicenter Experience with Good Manufacturing Practice Production of [11C]PiB for Amyloid Positron Emission Tomography Imaging. (2024, February 7). Semantic Scholar. [Link]

• Biodistribution and radiation dosimetry of the amyloid imaging agent 11C-PIB in humans. (2007, January 15). Journal of Nuclear Medicine. [Link]

• Radiation Safety Considerations During Radiopharmaceutical Preparation | Request PDF. (n.d.). ResearchGate. [Link]

• Binding Parameters of [ 11 C]MPC-6827, a Microtubule-Imaging PET Radiopharmaceutical in Rodents. (2023, March 27). MDPI. [Link]

• Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. (2010, July 15). PubMed. [Link]

• 11C-Labeled GSK931145. (2012, March 2). National Center for Biotechnology Information. [Link]

• August 1, 2023 Medical Imaging Drugs Advisory Committee. (2023, August 1). U.S. Food and Drug Administration. [Link]

• Synthesis of Radiopharmaceuticals via “In-Loop” 11C-Carbonylation as Exemplified by the Radiolabeling of Inhibitors of Bruton's Tyrosine Kinase. (n.d.). National Center for Biotechnology Information. [Link]

• Radiotracers purification. (n.d.). Affinisep. [Link]

• Optimisation of [11C]-choline synthesis. (2018, October 19). Termedia. [Link]

• Synthesis, isolation and purification of [11C]-choline. (2016, August 4). National Center for Biotechnology Information. [Link]

• Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1. (n.d.). PubMed. [Link]

• Synthesis, isolation and purification of [11C]-choline Manuscript body. (2025, August 6). ResearchGate. [Link]

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Application Note: Utilizing [¹¹C]GSK931145 for Target Occupancy Evaluation in CNS Drug Development

Executive Summary

The development of central nervous system (CNS) therapeutics is historically plagued by high attrition rates, often due to a failure to establish a clear relationship between target engagement and clinical efficacy[1]. Positron Emission Tomography (PET) imaging bridges this gap by quantifying target occupancy (TO) in vivo. This application note details the use of [¹¹C]GSK931145 , a highly selective radioligand for the Glycine Transporter 1 (GlyT1), to evaluate the target occupancy of novel GlyT1 inhibitors. By employing rigorous kinetic modeling and Lassen plot analysis, researchers can define the optimal therapeutic window for neuropsychiatric drugs, specifically targeting the NMDA receptor hypofunction observed in schizophrenia[2].

Mechanistic Rationale: GlyT1 and the NMDA Hypofunction Hypothesis

Schizophrenia is strongly associated with deficits in glutamatergic transmission at N-methyl-D-aspartate (NMDA) receptors[3]. Because direct NMDA agonists often produce neurotoxicity, therapeutic strategies have shifted toward modulating NMDA co-agonists, specifically glycine[4].

GlyT1 is the primary transporter responsible for the reuptake of glycine from the synaptic cleft. Inhibiting GlyT1 elevates extracellular synaptic glycine, thereby potentiating NMDA receptor transmission[3]. [¹¹C]GSK931145 is utilized as a PET radiotracer because it binds selectively to GlyT1, allowing researchers to measure how much of the transporter is occupied by a candidate therapeutic drug (e.g., Org 25935, bitopertin)[3].

Causality in Dose Selection: Studies in non-human primates using [¹¹C]GSK931145 have demonstrated an inverted-U dose-response curve. A target occupancy of 40–70% optimally reverses ketamine-induced working memory deficits, whereas occupancies exceeding 75% impair working memory[3]. This biological ceiling dictates that clinical trials must precisely titrate drug doses to avoid over-inhibition, making [¹¹C]GSK931145 PET imaging an indispensable tool for dose selection[3].

Figure 1: Mechanism of GlyT1 inhibition by GSK931145 to enhance NMDA receptor signaling.

Tracer Kinetics & The Necessity of Arterial Input

A fundamental challenge in GlyT1 PET imaging is that GlyT1 is ubiquitously expressed across all brain regions (highest in the midbrain, thalamus, and cerebellum)[3].

The Causality of Experimental Design: Because there is no true "reference region" devoid of GlyT1, standard non-invasive reference tissue models (like the Simplified Reference Tissue Model, SRTM) cannot be used to calculate binding potential ( BPND​ )[2]. Therefore, researchers must utilize arterial blood sampling to generate a metabolite-corrected plasma input function. This allows for the calculation of the total volume of distribution ( VT​ ) using a Two-Tissue Compartmental Model (2TCM)[2].

Quantitative Data Summary: Tracer Comparison

While [¹¹C]GSK931145 is the standard for GlyT1 occupancy, it is often compared against fluorinated alternatives like[¹⁸F]MK-6577. The table below summarizes their kinetic properties based on comparative primate studies[2],[5].

Kinetic Parameter	[¹¹C]GSK931145	[¹⁸F]MK-6577	Experimental Implication
Isotope Half-Life	20.4 min	109.8 min	¹¹C allows for multiple scans (baseline + blocking) in the same subject on the same day[6].
Brain Uptake (SUV)	~2.0	~4.0	[¹⁸F]MK-6577 provides higher counting statistics[5].
Plasma Free Fraction ( fP​ )	~5.6%	~12.8%	Higher fP​ in MK-6577 drives faster kinetics[5].
Metabolism	~30% intact at 30 min	~30% intact at 30 min	Both require rigorous HPLC metabolite correction for the arterial input function[2].

Experimental Protocol: In Vivo Target Occupancy Workflow

To ensure high scientific integrity, this protocol is designed as a self-validating system . The subject acts as their own control (Baseline vs. Blocking), and continuous physiological monitoring ensures that changes in tracer uptake are due to competitive receptor binding, not altered cerebral blood flow or metabolism.

Figure 2: Step-by-step PET imaging workflow for calculating target occupancy.

Step 1: Subject Preparation & Radiosynthesis

• Synthesize [¹¹C]GSK931145 with high specific activity (>39 GBq/μmol) to ensure tracer doses do not induce pharmacological effects (mass dose < 1.5 μg)[4].

• Validation Checkpoint: Confirm radiochemical purity >95% via HPLC[5].

• Cannulate the radial artery for continuous and discrete blood sampling, and a peripheral vein for tracer/drug infusion.

Step 2: Baseline PET Scan

• Position the subject in the PET scanner and acquire a transmission scan (or low-dose CT) for attenuation correction.

• Inject[¹¹C]GSK931145 as a rapid intravenous bolus.

• Acquire dynamic PET emission data for 90–120 minutes.

• Concurrently draw arterial blood samples at high frequency (e.g., every 15 seconds for the first 2 minutes, gradually decreasing to every 15 minutes).

• Analyze blood samples via HPLC to determine the fraction of unmetabolized parent tracer, generating the metabolite-corrected arterial input function.

Step 3: Pharmacological Challenge

• Administer the unlabelled investigational GlyT1 inhibitor (e.g., Org 25935) at the desired dose[3].

• Wait for the drug to reach steady-state maximum plasma concentration ( Cmax​ ) and equilibrate across the blood-brain barrier.

• Validation Checkpoint: Draw venous blood immediately prior to the blocking scan to quantify the plasma concentration of the test drug.

Step 4: Blocking PET Scan

• Administer a second bolus of [¹¹C]GSK931145. (The 20.4 min half-life of ¹¹C allows this to be done ~2.5 hours after the baseline scan without significant residual radioactivity)[6].

• Repeat the 90–120 minute dynamic PET acquisition and arterial blood sampling protocol exactly as performed in Step 2.

Data Analysis: Kinetic Modeling & Lassen Plot

Because GlyT1 lacks a reference region, Target Occupancy cannot be derived from a simple ratio of regions. Instead, the Lassen Plot is the gold standard[7].

Step 5.1: Regional Volume of Distribution ( VT​ )

For both the baseline and blocking scans, define Regions of Interest (ROIs) across the brain (e.g., midbrain, thalamus, cerebellum, cortex). Apply a Two-Tissue Compartment Model (2TCM) using the metabolite-corrected arterial input function to calculate the total volume of distribution ( VT​ ) for each region[2].

Step 5.2: The Lassen Plot Calculation

The Lassen plot operates on the assumption that the non-displaceable volume of distribution ( VND​ ) and the target occupancy are uniform across all brain regions[3].

• For each ROI, calculate the change in VT​ :

  ΔVT​=VT(Baseline)​−VT(Blocking)​

• Plot ΔVT​ (y-axis) against VT(Baseline)​ (x-axis) for all ROIs.

• Perform linear regression.

  • The slope of the regression line represents the fractional Target Occupancy .

  • The x-intercept represents the VND​ .

By mapping the calculated Target Occupancy against the plasma concentration of the test drug obtained in Step 3, researchers can derive the IC50​ (plasma concentration required for 50% occupancy) and confidently select doses for Phase II/III clinical trials that hit the optimal 40–70% therapeutic window[3].

References

• Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and[18F]MK-6577 in baboons.
• Relationship Between Glycine Transporter 1 Inhibition as Measured with Positron Emission Tomography and Changes in Cognitive Performances in Nonhuman Primates.
• Translational characterization of[11C]GSK931145, a PET ligand for the glycine transporter type 1. National Institutes of Health (NIH) / PubMed
• 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD). National Institutes of Health (NIH) / PubMed
• Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET. National Institutes of Health (NIH) / PubMed
• Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons. Journal of Nuclear Medicine
• Lassen plot analysis applied to PET occupancy studies.
• Strategies for Utilizing Neuroimaging Biomarkers in CNS Drug Discovery and Development. Oxford Academic

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Preparation and storage guidelines for GSK931145 research samples

Title: Application Note: Preparation, Formulation, and Storage Guidelines for GSK931145 in Preclinical Research Audience: Researchers, scientists, and drug development professionals.

Executive Summary

GSK931145 is a highly selective and potent inhibitor of the Glycine Transporter 1 (GlyT1). It is primarily utilized in preclinical neuropharmacology to investigate1[1]. Additionally, its carbon-11 radiolabeled isotopologue, [11C]GSK931145, serves as a critical Positron Emission Tomography (PET) radioligand for 2[2]. This application note provides authoritative guidelines on the physicochemical handling, storage, and formulation of GSK931145 to ensure experimental reproducibility and compound integrity.

Mechanistic Rationale & Pharmacological Profile

GlyT1 is predominantly expressed on astrocytic and neuronal membranes, where it tightly regulates the reuptake of synaptic glycine. Glycine acts as an obligate co-agonist at the N-methyl-D-aspartate receptor (NMDAR). By inhibiting GlyT1, GSK931145 elevates local synaptic glycine concentrations, thereby facilitating NMDAR channel opening and enhancing glutamatergic signaling without triggering excitotoxicity[1].

Caption: Mechanism of action of GSK931145 via GlyT1 inhibition and NMDA receptor modulation.

Physicochemical & Pharmacokinetic Data

A primary challenge in utilizing GSK931145 is its 3 (shake flask solubility = 9.9 μM)[3]. This necessitates specialized formulation strategies to prevent precipitation and ensure dose-dependent exposure during in vivo studies.

Table 1: Quantitative Pharmacokinetic & Physicochemical Properties

Parameter	Value	Context / Species
Thermodynamic Solubility	9.9 μM	Aqueous Buffer (Shake Flask)[3]
Plasma Free Fraction ( fP​ )	0.8% (Primate) / 8.0% (Human)	In vivo PET Studies[2]
Delivery Rate ( K1​ )	0.025 (Primate) / 0.126 (Human) mL/cm³/min	In vivo PET Studies[2]
Metabolism Rate	~30% of parent remaining at 30 min	Baboon / Human[4]
Radiation Effective Dose	4.02 μSv/MBq (Male) / 4.95 μSv/MBq (Female)	Human Dosimetry ([11C]GSK931145)[5]

Storage & Stability Directives

To maintain the structural integrity and pharmacological potency of GSK931145, strict environmental controls must be enforced:

• Solid State (Powder): Store at -20°C in a tightly sealed, light-protected container.

  • Causality: Low temperatures minimize the activation energy for oxidative degradation pathways. Desiccation is critical; hygroscopic moisture absorption can lead to localized hydrolysis and weigh-in inaccuracies.

• Liquid State (In Vitro Stocks): Reconstituted DMSO stock solutions (e.g., 10 mM) should be aliquoted into single-use vials and stored at -80°C for up to 6 months.

  • Causality: Repeated freeze-thaw cycles induce micro-precipitation and concentration gradients, compromising assay reproducibility.

• In Vivo Formulations: Aqueous formulations containing excipients (e.g., Captisol/Solutol) should be prepared fresh on the day of dosing and kept at room temperature to prevent temperature-dependent micellar collapse.

Validated Preparation Protocols

Protocol A: In Vivo Dosing Formulation (Solutol/Captisol System)

This protocol is engineered to overcome the 9.9 μM solubility limit of GSK931145 for oral (PO) or intravenous (IV) administration[3]. It utilizes a dual-excipient system: Solutol (a non-ionic surfactant) and Captisol (a modified cyclodextrin).

Causality Check: Captisol forms dynamic inclusion complexes with the hydrophobic core of GSK931145, while Solutol stabilizes the dispersion via micellar encapsulation. Lowering the buffer pH to 2.0 ensures full protonation of the compound's basic functional groups, maximizing electrostatic interactions with the solvent[3].

Step-by-Step Methodology:

• Vehicle Preparation:

  • Weigh 20 g of Captisol and gradually add it to 100 mL of 25 mM Phosphate-Buffered Saline (PBS).

  • Adjust the pH of the solution to exactly 2.0 using 1N HCl.

  • Stir vigorously for 30 minutes until the solution is optically clear.

  • Self-Validation: If the solution remains cloudy, continue stirring; undissolved Captisol will fail to form inclusion complexes. Store this vehicle at 4°C.

• Test Article Equilibration:

  • Remove the GSK931145 powder from -20°C storage and place it in a desiccator at room temperature for 30 minutes.

  • Self-Validation: Do not open the vial while cold. Condensation will introduce water weight, invalidating stoichiometric calculations.

• Solubilization & Micellar Dispersion:

  • Weigh the required mass of GSK931145.

  • Add Solutol (calculated to comprise exactly 5% of the final formulation volume) and triturate until the powder is fully wetted and dissolved.

  • Rapidly add the prepared 20% Captisol/PBS (pH 2.0) vehicle while stirring continuously to reach the target concentration.

• Final Homogenization:

  • Sonicate the final solution at room temperature for 20 minutes.

  • Self-Validation: Inspect the solution post-sonication against a dark background. The absence of particulate matter confirms complete micellar encapsulation. Administer to subjects immediately[3].

Caption: Step-by-step in vivo formulation workflow for GSK931145 using Solutol and Captisol.

PET Radioligand Considerations ([11C]GSK931145)

When utilizing the carbon-11 radiolabeled variant for PET imaging, researchers must account for its moderately fast metabolism (~30% of parent compound remaining at 30 minutes post-injection)[4]. The radioligand exhibits6 that aligns with regional GlyT1 densities[6]. Due to the short half-life of carbon-11 (~20.4 minutes), synthesis, purification, and intravenous administration must be tightly synchronized. The mean effective radiation dose in humans is moderate (4.02–4.95 μSv/MBq), permitting multiple PET examinations within the same individual[5].

References

• Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK-6577 in baboons.
• GSK-931145-(11C) - Inxight Drugs.
• Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1.
• Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET.
• Synthesis and Biological Evaluation of N-((1-(4-(Sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide Inhibitors of Glycine Transporter-1.
• Glycine Transporters and Its Coupling with NMDA Receptors.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. GSK-931145-[11C] - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GSK-931145-(11C) [drugs.ncats.io]

Technical Notes & Optimization

Radiochemistry Support Center: Optimizing [11C]GSK931145 Synthesis

Welcome to the technical support and troubleshooting portal for the radiosynthesis of [11C]GSK931145 , a highly selective Positron Emission Tomography (PET) radioligand used for imaging the Glycine Transporter 1 (GlyT1) in vivo. Because GlyT1 is a critical target for neuropsychiatric drug development (e.g., schizophrenia), producing this tracer with high radiochemical yield (RCY) and specific activity is paramount.

This guide provides field-proven diagnostics, validated methodologies, and the mechanistic reasoning required to optimize your automated synthesis workflows.

I. Pathway & Workflow Visualizations

To successfully troubleshoot a radiosynthesis failure, it is critical to understand both the chemical workflow and the biological target environment.

Automated radiosynthesis workflow of[11C]GSK931145 via [11C]methyl triflate.

Mechanism of [11C]GSK931145 competitive binding to GlyT1 for PET quantification.

II. Diagnostics & Troubleshooting (FAQs)

Q: Why is my radiochemical yield (RCY) consistently low (<5%) when using [11C]methyl iodide ([11C]CH3I)? A: The desmethyl (normethyl) precursor of GSK931145 contains a secondary amine that exhibits significant steric hindrance and moderate nucleophilicity. [11C]CH3I is simply not electrophilic enough to drive the SN​2 reaction to completion within the short 20.4-minute half-life of Carbon-11. Causality & Solution: You must convert [11C]CH3I to the highly reactive[11C]methyl triflate ([11C]MeOTf) by passing the gas over a heated silver triflate (AgOTf) column at 200°C. This switch dramatically increases the N-methylation efficiency and is the field standard for this tracer[1].

Q: What is the optimal solvent and precursor mass for the[11C]MeOTf trapping and N-methylation step? A: For automated synthesis modules (e.g., GE Tracerlab FX-C) or loop methods, Methyl Ethyl Ketone (MEK) is the preferred solvent[1]. Alternatively, for micro-vessel reactions, trapping [11C]MeOTf in 0.25 mL of Acetone containing approximately 0.25 mg of the desmethyl precursor yields excellent results[2]. Causality & Solution: Both MEK and Acetone are polar aprotic solvents. They provide excellent solubility for the precursor but lack acidic protons that would otherwise react with and quench the highly reactive triflate intermediate.

Q: How do I prevent low specific activity (SA) in the final formulation, and why does it matter? A: GlyT1 is a relatively low-density target in certain cortical regions. If specific activity is low, the mass of unlabeled (stable) GSK931145 injected will competitively occupy the GlyT1 receptors, reducing the available binding sites for the radiotracer and artificially lowering the measured binding potential[3]. A specific activity of >39 GBq/μmol (>1.05 Ci/μmol) is required for reliable in vivo imaging[4]. Causality & Solution: To maintain high SA, minimize atmospheric CO2​ ingress in the cyclotron target lines, ensure the desmethyl precursor is ultra-pure, and perform rigorous semi-preparative HPLC to separate the unreacted precursor from the final [11C]GSK931145[4].

III. Verified Methodology: High-Yield N-Methylation Protocol

This protocol utilizes a self-validating framework. Do not proceed to in vivo applications unless the internal validation checkpoints are met.

Phase 1: Radionuclide Production & Methylating Agent Synthesis

• Isotope Production: Produce [11C]CO2​ via the 14N(p,α)11C nuclear reaction in a biomedical cyclotron.

• Reduction & Iodination: Catalytically reduce [11C]CO2​ to [11C]CH4​ using a nickel catalyst at 400°C in the presence of H2​ gas. React the [11C]CH4​ with iodine vapor at 720°C to generate [11C]CH3​I .

• Triflate Conversion: Sweep the [11C]CH3​I gas through a glass column packed with silver triflate (AgOTf) heated to 200°C to quantitatively convert it to [11C]MeOTf .

Phase 2: N-Methylation (Loop or Micro-Vessel Method)

• Precursor Loading: Pre-load the reaction loop or vessel with 0.25 mg of desmethyl-GSK931145 precursor dissolved in 250 µL of anhydrous Acetone or MEK[1][2].

• Trapping: Trap the [11C]MeOTf gas in the precursor solution at room temperature. Mechanistic note: The small volume maximizes precursor concentration, driving the bimolecular reaction forward.

• Reaction: Allow the N-methylation reaction to proceed for 3 minutes at room temperature.

Phase 3: Purification, Formulation & Self-Validation

• Purification: Dilute the crude reaction mixture with 1 mL of HPLC mobile phase and inject it onto a semi-preparative reversed-phase HPLC column. Collect the radioactive fraction corresponding to[11C]GSK931145.

• Formulation: Evaporate the HPLC solvent (or use solid-phase extraction), reconstitute the tracer in normal saline, and pass it through a sterile 0.22-μm filter into a pyrogen-free vial[4].

• Self-Validation Checkpoint (CRITICAL): Inject a 10 µL aliquot of the final formulation onto an analytical HPLC system. The batch is validated for release ONLY IF:

  • Radiochemical purity is >99% [4].

  • Specific activity exceeds 39 GBq/μmol at the end of synthesis[4].

IV. Quantitative Optimization Metrics

The following table summarizes the causal relationship between reaction parameters and the resulting radiochemical yield, demonstrating why the field transitioned away from standard [11C]CH3​I methods.

Methylating Agent	Solvent	Precursor Mass	Temp	Reaction Time	Typical Radiochemical Yield (RCY)*
[11C]CH3​I	DMF	1.0 mg	80°C	5 min	< 5% (Steric hindrance limits SN​2 )
[11C]MeOTf	MEK	0.5 mg	Room Temp	3 min	> 40% (Optimal for automated modules)
[11C]MeOTf	Acetone	0.25 mg	Room Temp	3 min	> 45% (Optimal for micro-vessel/loop)

*Note: RCY is decay-corrected to the end of trapping.

V. References[1] Zheng, M.-Q., et al. "Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and[18F]MK6577 in baboons." Journal of Nuclear Medicine (2013). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFrnXey1ZY7RHo4hmjfF67-Aqpyc8zUz6tnzBq-uXUsDoMFR7dEMmteeWoSHlT78eYkrQJ-CWEIlYdIKvelAQiKIb2Uy6xwtZhi86oK98vv51GmZYIoZa2Sz4TwpWJFRrwEOPKqqjUcPYe7LG5PyXDR24Q=[4] "11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD)." National Center for Biotechnology Information (2012). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFJ-aIWjmzjTZpBhwmnr4GGXlUXWJlokKaH_UOPlvQHk2Q4m3xL0qDASqKyvspv0N0WJ_3yPhAI4dM-HUhEuFpLtdvUpEF64baxZpmUhlyjYFgQpkUADPmbq1c7meDVsA3EIP1VjvPG[2] Zhang, J.C., et al. "In Vivo Evaluation of 11C-labeled Three Radioligands for Glycine Transporter 1 in the Mouse Brain." Semantic Scholar (2012). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEilaAkP5ioGUg3kecdGqKUpOkx5BPHlE8ZP3sf3v44Yll8iXuPQwjbXfBPkaCYjBQjkaHwnd6eoy_o1dG2rOAV8kKl1RKoeJAGBF0VTxFNWfHGLJI7IDyCzS3Hdp-l0FeyR4IoHwdol_v1OElDcD8ed-mYabuaz0Th2EGwDimZZ3EQTZydvZUauA==[3] "Positron Emission Tomography in CNS Drug Discovery and Drug Monitoring." Journal of Medicinal Chemistry - ACS Publications (2014). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHITYDAjyDmM52kxKeoSmLPBkDKNkI34AIAyV4r7b5-dgRFqsmj-IM8ERYuvTEAkK0wlWLYIsIcikh4LjuBm-6lZq36f7j8Ema47r9vKqz4_b1e8rB9omfpW9c9pX_HpJLr15KRaw==

Sources

• 1. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

GSK931145 Autoradiography Support Center: Troubleshooting Non-Specific Binding

Welcome to the Technical Support Center for GSK931145 autoradiography. GSK931145 is a highly selective inhibitor of the Glycine Transporter 1 (GlyT-1), utilized extensively in both in vitro autoradiography (as [³H]GSK931145) and in vivo PET imaging (as [¹¹C]GSK931145) to study the pathophysiology of schizophrenia and cognitive impairments[1][2].

While it offers excellent affinity, researchers frequently encounter challenges with non-specific binding (NSB) due to its unique physicochemical and kinetic properties. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we will dissect the causality behind binding artifacts and implement a self-validating protocol to ensure your assay yields mathematically rigorous, reproducible data.

Mechanistic Foundations of GSK931145 Binding

To eliminate noise, we must first understand how the signal is generated. GSK931145 binds to the orthosteric site of GlyT-1, meaning it competes directly with endogenous glycine[1]. Therefore, any residual glycine in the tissue will artificially depress the specific binding signal. Furthermore, the lipophilicity of the compound (logD = 2.53) makes it prone to partitioning into lipid-rich environments—such as myelin sheaths in white matter—completely independent of GlyT-1 receptor expression[3].

Mechanism of GSK931145 competitive binding at the GlyT-1 transporter orthosteric site.

Quantitative Binding Parameters

Before optimizing your assay, baseline your expectations against established kinetic parameters. Notice the uniquely slow dissociation rate, which will serve as our primary lever for troubleshooting NSB[1][3].

Parameter	Rat Cerebral Cortex	Human Frontal Cortex	Recombinant hGlyT-1 (HEK293)
Affinity ( Kd​ )	1–2 nM	4.5 nM	1–2 nM
Density ( Bmax​ )	~3000 fmol/mg	570 fmol/mg	~7000 fmol/mg
Association Time	90 min	90 min	90 min
Dissociation ( t1/2​ )	~40 min	~40 min	~40 min
Lipophilicity (logD)	2.53	2.53	2.53

Self-Validating Experimental Protocol

To ensure data integrity, an autoradiography protocol cannot simply measure "binding"; it must internally prove that the binding is specific, orthosteric, and reversible. Follow this self-validating workflow:

Step 1: Tissue Preparation & Endogenous Ligand Depletion

• Action: Section fresh-frozen brain tissue at 10–20 µm. Pre-incubate sections in assay buffer (50 mM Tris-HCl, 120 mM NaCl, pH 7.4) for 20 minutes at room temperature.

• Causality: Pre-incubation washes out endogenous glycine from the synaptic cleft. Because GSK931145 is an orthosteric competitor, failure to remove endogenous glycine will result in a false-negative reduction of your apparent Bmax​ [1].

Step 2: Triplicate Incubation Strategy (The Self-Validation Engine)

• Action: Incubate adjacent sections for 90 minutes at room temperature in assay buffer containing 2–5 nM [³H]GSK931145.

• Causality: 90 minutes is strictly required to reach thermodynamic equilibrium due to the ligand's slow association kinetics[1].

To validate the signal, divide adjacent sections into three parallel conditions:

• Total Binding (TB): Radioligand alone.

• Non-Specific Binding (NSB): Radioligand + 10 µM GSK1018921 (a structurally distinct GlyT-1 inhibitor)[2][3]. Causality: Using a heterologous blocker prevents the masking of off-target sites that might be shared by the GSK931145 chemotype, ensuring the NSB window is accurate.

• Orthosteric Validation: Radioligand + 10 mM Glycine. Causality: High concentrations of glycine should fully displace the radioligand, proving that the specific binding is occurring at the biologically relevant orthosteric site[1].

Step 3: Stringent Wash Protocol

• Action: Wash sections 3 × 10 minutes in ice-cold assay buffer containing 0.1% Bovine Serum Albumin (BSA), followed by a 5-second dip in ice-cold distilled water to remove buffer salts.

• Causality: [³H]GSK931145 has a uniquely slow dissociation rate ( t1/2​≈40 min)[1]. This kinetic profile is a massive advantage: it allows for extended, stringent washing to clear the lipophilic tracer (logD = 2.53) from myelin sheaths without depleting the specifically bound signal[1][3]. The BSA acts as a hydrophobic sink to pull non-specifically partitioned radioligand out of the tissue matrix.

Troubleshooting & FAQs

Logical troubleshooting workflow for resolving high non-specific binding in GSK931145 autoradiography.

Q1: Why am I seeing high background signal localized specifically in the corpus callosum and cerebellar white matter? A1: This is a classic artifact of lipophilicity. GSK931145 has a logD of 2.53[3]. Moderately lipophilic radioligands tend to partition into myelin-rich white matter via hydrophobic interactions, completely independent of the GlyT-1 receptor. To resolve this, ensure you are incorporating 0.1% BSA into your wash buffers to act as a lipid sink.

Q2: My specific binding window is very narrow. Should I shorten my wash times to preserve the signal? A2: Counterintuitively, no.[³H]GSK931145 takes approximately 40 minutes to lose 50% of its specific binding[1]. You should exploit this slow dissociation rate by employing longer wash steps (e.g., up to 30 minutes total) to drastically reduce the fast-dissociating non-specific binding without significantly impacting your specific signal.

Q3: Can I use cold (unlabeled) GSK931145 to define my non-specific binding? A3: While homologous blocking is a common practice, it violates the principles of a self-validating assay. If the GSK931145 chemotype has an unidentified off-target binding site, the cold compound will block it as well, artificially inflating your perceived "specific" signal. Always use a structurally distinct, high-affinity GlyT-1 inhibitor (such as GSK1018921 or SSR504734) to define true NSB[2][3].

Q4: Does altering the sodium concentration in the buffer help reduce NSB? A4: No. While the binding of other GlyT-1 radioligands (like [³H]SB-733993) is highly dependent on Na⁺ ions and drops by >90% in their absence, [³H]GSK931145 binding is uniquely unaffected by the absence of added Na⁺[1]. Altering NaCl concentrations is not an effective troubleshooting lever for this specific tracer.

References

• [1] Title: Pharmacological Characterisation of the GlyT-1 Glycine Transporter Using Two Novel Radioligands Source: PubMed (nih.gov) URL: [Link]

• [2] Title: Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 Source: PubMed (nih.gov) URL:[Link]

• [3] Title: 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) Source: NCBI Bookshelf (nih.gov) URL:[Link]

Sources

• 1. Pharmacological characterisation of the GlyT-1 glycine transporter using two novel radioligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Specific Activity for[11C]GSK931145 PET Tracers

Welcome to the technical support and troubleshooting center for the synthesis and optimization of [11C]GSK931145 , a highly selective positron emission tomography (PET) radioligand used for quantifying Glycine Transporter 1 (GlyT1) availability in vivo[1].

Because GlyT1 is a critical target for neuropsychiatric drug development (e.g., schizophrenia), maintaining a high specific activity (SA) is paramount to avoid violating the tracer principle[2]. This guide is designed for radiochemists and application scientists to troubleshoot low specific activity, optimize precursor separation, and ensure reliable radiochemical yields.

Part 1: Troubleshooting Guide & FAQs

Q1: Why is my [11C]GSK931145 specific activity consistently low (< 15 GBq/μmol) despite high cyclotron radiochemical yields? Cause: High radiochemical yield (RCY) does not guarantee high specific activity. Low SA is almost exclusively caused by stable carbon-12 ( 12C ) carrier contamination competing with your 11C isotopes during the N-alkylation step. This carrier typically originates from environmental CO2​ ingress, impure cyclotron target gas, or carbon deposits in the synthesis module's transfer lines. Solution:

• Target Gas: Ensure your N2​/O2​ target gas is ultra-high purity (Grade 6.0 or better) and equipped with an inline CO2​ scrubber.

• System Purge: Perform a rigorous helium purge of all molecular sieves and transfer lines prior to synthesis. Bake out the CO2​ trapping column at 350°C for at least 15 minutes between runs to desorb residual 12C .

Q2: How does the choice between [11C]methyl iodide and [11C]methyl triflate affect the specific activity of [11C]GSK931145? Cause: While both agents can methylate the desmethyl-GSK931145 precursor, [11C]methyltriflate ( [11C]MeOTf ) is significantly more electrophilic than [11C]methyliodide ( [11C]MeI )[3]. Solution: Switch to [11C]MeOTf . Because of its higher reactivity, you can drive the N-alkylation reaction to completion using a fraction of the precursor mass (e.g., 0.25 mg instead of 1.0–2.0 mg). A lower precursor mass drastically reduces the "cold" mass load on the semi-prep HPLC, preventing peak tailing and co-elution, which directly increases the final specific activity to >39 GBq/μmol[4].

Q3: I am observing a large UV peak co-eluting with the [11C]GSK931145 radioactive peak during semi-prep HPLC. How can I resolve this? Cause: This is a classic "pseudo-carrier" effect. The co-eluting UV peak is likely unreacted desmethyl precursor or, more commonly, a methylated impurity present in the precursor batch that is chemically identical to the cold GSK931145 reference standard. Solution:

• Precursor QC: Verify the purity of your desmethyl precursor via LC-MS. If methylated impurities >0.1% are detected, procure a fresh batch.

• Chromatographic Resolution: Adjust your HPLC mobile phase. Slightly decreasing the organic modifier (e.g., acetonitrile) or adjusting the buffer pH can increase the retention time difference ( ΔtR​ ) between the precursor and the 11C -product, ensuring baseline resolution.

Q4: Why is high specific activity strictly required for in vivo GlyT1 quantification with[11C]GSK931145? Cause: GlyT1 has a specific and heterogeneous expression profile in the brain (highest in the midbrain, thalamus, and cerebellum)[5]. If the specific activity is low, the injected mass of "cold" GSK931145 will be high enough to occupy a significant fraction of the GlyT1 transporters (the "mass effect"). Solution: To prevent pharmacological blocking of the target, the injected cold mass must be kept strictly below 1-2 μg. Achieving an SA of >39 GBq/μmol at the end of synthesis (EOS) ensures that the tracer acts purely as a probe, allowing for accurate derivation of regional volume of distribution ( VT​ ) and binding potential ( BPND​ )[2].

Part 2: Quantitative Data Summary

The following table summarizes the causal relationship between the choice of methylating agent, precursor mass, and the resulting specific activity.

Synthesis Parameter	[11C]CH3​I Pathway	[11C]CH3​OTf Pathway (Optimized)
Methylating Agent	[11C] Methyl Iodide	[11C] Methyl Triflate
Precursor Mass	1.0 - 1.5 mg	0.25 - 0.30 mg
Reaction Solvent	Acetone	Methyl Ethyl Ketone (MEK)
Reaction Temperature	80°C (5 min)	Room Temp to 50°C (3 min)
HPLC Resolution	Poor to Moderate (Tailing)	Excellent (Baseline Resolution)
Typical RCY (Decay Corrected)	20 - 30%	40 - 55%
Specific Activity (EOS)	10 - 15 GBq/μmol	> 39 GBq/μmol

Part 3: Experimental Protocol: High-SA Synthesis of [11C]GSK931145

This protocol utilizes an automated synthesis module (e.g., Tracerlab) to ensure a self-validating, reproducible workflow[3].

Step 1: Radionuclide Production & Conversion

• Bombard a high-purity N2​/O2​ gas target with protons via the 14N(p,α)11C nuclear reaction to produce [11C]CO2​ .

• Trap the [11C]CO2​ on a molecular sieve at room temperature, then release it via heating into a methanizer containing a Ni catalyst at 350°C in the presence of H2​ to yield [11C]CH4​ .

• React [11C]CH4​ with iodine vapor in a gas-phase circulation system to produce [11C]CH3​I .

• Pass the [11C]CH3​I through a heated silver triflate (AgOTf) column at 200°C to quantitatively convert it to the highly reactive [11C]CH3​OTf [3].

Step 2: N-Alkylation

• Prepare the reaction vial by dissolving exactly 0.25 mg of the desmethyl-GSK931145 precursor in 0.3 mL of anhydrous Methyl Ethyl Ketone (MEK)[3].

• Sweep the [11C]CH3​OTf gas into the reaction vial at room temperature.

• Allow the N-alkylation reaction to proceed for 3 minutes. The high electrophilicity of the triflate leaving group ensures rapid and complete conversion even at low precursor concentrations.

Step 3: HPLC Purification & Self-Validation

• Quench the reaction with 1.0 mL of the HPLC mobile phase (e.g., Acetonitrile/Ammonium Formate buffer).

• Inject the mixture onto a semi-preparative C18 reversed-phase HPLC column.

• Monitor both radioactivity (gamma detector) and UV absorbance (254 nm).

• Self-Validation Step: Collect the radioactive peak corresponding to [11C]GSK931145 . Immediately integrate the corresponding UV peak area against a pre-established calibration curve to calculate the exact cold mass. Confirm SA > 39 GBq/μmol before proceeding[4].

Step 4: Formulation

• Dilute the collected HPLC fraction with sterile water to reduce the organic solvent concentration.

• Pass the solution through a C18 Sep-Pak cartridge to trap the [11C]GSK931145 .

• Wash the cartridge with 10 mL of sterile water, then elute the product with 1 mL of USP-grade ethanol followed by 9 mL of normal saline.

• Pass the final formulation through a 0.22 μm sterile filter into a sterile, pyrogen-free vial[4].

Part 4: Process Visualization

Workflow for optimizing [11C]GSK931145 specific activity via [11C]MeOTf synthesis.

References

• [2] Holden D, et al. Comparative evaluation of two glycine transporter 1 radiotracers[11C]GSK931145 and [18F]MK-6577 in baboons. Synapse (2016). Available at: [Link]

• [1] Passchier J, et al. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. Synapse (2010). Available at:[Link]

• [5] Gunn RN, et al. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1. Synapse (2011). Available at:[Link]

• [4] Molecular Imaging and Contrast Agent Database (MICAD). 11C-Labeled GSK931145. NCBI (2012). Available at:[Link]

• [3] Lin SF, et al. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and[18F]MK6577 in baboons. Journal of Nuclear Medicine (2013). Available at:[Link]

Sources

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GSK-931145-[11C] - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 4. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming lack of viable reference regions in GSK931145 PET scans

Technical Support Center: Overcoming the Lack of Viable Reference Regions in [11C]GSK931145 PET Scans

Overview Welcome to the advanced troubleshooting and methodology center for Glycine Transporter Type 1 (GlyT-1) PET imaging. This guide is specifically engineered for researchers, scientists, and drug development professionals utilizing [11C]GSK931145.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q: Why does [11C]GSK931145 lack a viable reference region for standard PET quantification? A: [11C]GSK931145 is a highly selective radioligand targeting GlyT-1, a transporter heavily implicated in schizophrenia therapeutics . The fundamental challenge is the ubiquitous expression of GlyT-1 across the human and non-human primate brain. While peak uptake occurs in the midbrain, thalamus, and cerebellum, lower—but statistically significant—specific binding is present in all cortical and subcortical regions . Because no brain region is truly devoid of GlyT-1, standard reference tissue models (like the Simplified Reference Tissue Model, SRTM) violate their core assumption of zero specific binding in the reference region, introducing severe negative bias into Binding Potential ( BPND​ ) calculations .

Q: What is the causality behind the poor test-retest reproducibility when using a standard Two-Tissue Compartmental Model (2TCM)? A: When researchers attempt to bypass the reference region issue by relying entirely on a 2TCM with an Arterial Input Function (AIF) to calculate the total Volume of Distribution ( VT​ ), the test-retest variance in humans is notoriously poor (VAR( VT​ ): 29–38%) . This instability is mechanistically driven by two species-specific pharmacokinetic factors:

• Extremely low plasma free fraction ( fP​ ): In humans, fP​ is approximately 0.8% (compared to 8% in primates).

• Slow delivery rates ( K1​ ): Human K1​ is ≈0.025 ml cm−3 min−1 . Because the signal-to-noise ratio in the plasma is so low, minor measurement errors during arterial sampling or metabolite correction are mathematically amplified during the non-linear regression of the 2TCM, leading to highly variable absolute VT​ estimates.

Q: How does the Pseudo-Reference Tissue Model (PRTM) solve this reproducibility crisis? A: To stabilize the variance, we must shift from absolute VT​ to a relative BPND​ metric. By conducting homologous blocking studies (e.g., using the GlyT-1 inhibitor GSK1018921), we empirically determine the non-displaceable volume of distribution ( VND​ ) across the brain . We then select a "pseudo-reference" region (typically a cortical region with lower GlyT-1 density) and mathematically correct for its known specific binding . This isolates the BPND​ , anchoring the variance and significantly improving test-retest reproducibility (VAR( BPND​ ): 16–23%) .

Part 2: Step-by-Step Experimental Workflows

To establish a self-validating system, your experimental design must incorporate baseline AIF, homologous blocking, and PRTM correction.

Workflow 1: Baseline Quantification via Arterial Input Function (AIF)

Objective: Establish baseline VT​ independently of a reference region.

• Radioligand Administration: Inject an intravenous bolus of [11C]GSK931145 (typically ∼400 MBq) and immediately initiate a 120-minute dynamic PET acquisition.

• Continuous Arterial Sampling: Withdraw arterial blood continuously via an automated system for the first 15 minutes, followed by discrete manual samples at 20, 30, 40, 60, 90, and 120 minutes.

• Metabolite Correction: Centrifuge the discrete samples to isolate plasma. Analyze the plasma using High-Performance Liquid Chromatography (HPLC) to determine the fraction of unmetabolized [11C]GSK931145. Fit the parent fraction to a bi-exponential function to generate a continuous, metabolite-corrected AIF.

• Kinetic Modeling: Extract regional time-activity curves (TACs) from the reconstructed PET images. Fit the TACs and the corrected AIF to a Two-Tissue Compartmental Model (2TCM) to calculate the regional VT​ .

Workflow 2: Homologous Blocking to Derive VND​

Objective: Determine the non-displaceable volume of distribution.

• Pharmacological Blockade: Administer a pharmacological dose of a GlyT-1 inhibitor (e.g., GSK1018921 or unlabeled GSK931145) prior to a second PET scan to saturate the GlyT-1 receptors.

• Post-Blockade PET: Repeat the 120-minute dynamic PET scan utilizing the exact AIF sampling methodology outlined in Workflow 1.

• Lassen Plot Analysis: Plot the baseline VT​ (x-axis) against the change in VT​ ( ΔVT​ ) (y-axis) across multiple regions of interest (ROIs). The x-intercept of this linear regression represents the brain-wide VND​ .

Workflow 3: Implementing the Pseudo-Reference Tissue Model (PRTM)

Objective: Correct for specific binding in the pseudo-reference region to calculate an unbiased BPND​ .

• Region Selection: Select a pseudo-reference region with the lowest baseline VT​ (e.g., the occipital cortex).

• Quantify Reference Binding: Using the VND​ derived from Workflow 2, calculate the specific binding in the pseudo-reference region mathematically: BPND,pseudo​=(VT,pseudo​/VND​)−1 .

• Mathematical Correction: Apply the PRTM algorithm, which modifies standard SRTM equations by incorporating the BPND,pseudo​ term to account for the non-zero specific binding in the reference tissue. This yields an unbiased BPND​ for target regions (midbrain, thalamus) with vastly superior test-retest reliability.

Part 3: Quantitative Data Summary

The following table summarizes the critical pharmacokinetic and statistical parameters driving the necessity of the PRTM approach for [11C]GSK931145.

Parameter	Non-Human Primate	Human	Clinical Implication
Highest Uptake Regions	Midbrain, Thalamus, Cerebellum	Midbrain, Thalamus, Cerebellum	Consistent target distribution across species.
Plasma Free Fraction ( fP​ )	∼8.0%	∼0.8%	10-fold reduction in humans severely limits AIF precision.
Delivery Rate ( K1​ )	0.126 ml cm−3 min−1	0.025 ml cm−3 min−1	Slower kinetics in humans exacerbate 2TCM modeling errors.
Test-Retest VAR( VT​ ) (2TCM)	N/A	29%−38%	Unacceptable variance for longitudinal clinical trials.
Test-Retest VAR( BPND​ ) (PRTM)	N/A	16%−23%	Significant improvement validating the pseudo-reference method.
GSK1018921 EC50​	22.5 ng/ml	45.7 ng/ml	Required plasma concentration for 50% target occupancy.

Part 4: Visualizing the PRTM Analytical Workflow

Logical progression from AIF-based compartmental modeling to PRTM implementation.

Part 5: References

• Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1. Synapse (2011). URL:[Link]

• Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and[18F]MK6577 in baboons. Journal of Nuclear Medicine (2013). URL:[Link]

• Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. Synapse (2010). URL:[Link]

• The simplified reference tissue model: model assumption violations and their impact on binding potential. Journal of Cerebral Blood Flow & Metabolism (2014). URL:[Link]

Reference Data & Comparative Studies

Methodological &amp; Pharmacological Comparison Guide: GSK931145 vs. GSK1018921 in GlyT1 Target Occupancy

Executive Summary & Scientific Context

The glutamatergic hypothesis of schizophrenia posits that hypofunction of the N-methyl-D-aspartate (NMDA) receptor is a core driver of negative symptoms and cognitive deficits. Because glycine acts as an obligate co-agonist at the NMDA receptor, inhibiting the Type-1 Glycine Transporter (GlyT1) to prevent glycine reuptake has emerged as a primary therapeutic strategy.

In drug development, proving that a therapeutic candidate actually engages its target in the living human brain is critical. While a comparison of GSK931145 and GSK1018921 might initially suggest direct competition, in the context of target occupancy, they represent a synergistic validation paradigm .

• GSK931145 is engineered as an in vivo imaging probe (radiolabeled as[11C]GSK931145).

• GSK1018921 is engineered as an oral therapeutic inhibitor.

This guide objectively compares their divergent pharmacological profiles and details the self-validating experimental protocols used to measure GlyT1 target occupancy.

Pharmacological Profiling: Probe vs. Therapeutic

To successfully measure target occupancy, the PET radioligand and the therapeutic drug must possess fundamentally different kinetic properties.[11C]GSK931145 was selected from a library of compounds specifically for its rapid brain penetration, heterogeneous distribution matching GlyT1 expression, and reversible kinetics (1)[1]. Reversibility is a strict requirement for a PET tracer, as it ensures the system reaches a dynamic equilibrium during a standard 90-minute scan.

Conversely, GSK1018921 was optimized for sustained target engagement. It exhibits dose-proportional pharmacokinetics with a terminal half-life of ~17 hours, ensuring that steady-state plasma concentrations can maintain continuous NMDA receptor modulation (2)[2].

Table 1: Comparative Pharmacological Metrics

Metric	[11C]GSK931145	GSK1018921
Primary Role	PET Radioligand (Imaging Probe)	Clinical-Stage Therapeutic Inhibitor
Target Affinity	pIC50 = 8.4 (Highly selective for GlyT1)	High affinity and selectivity for GlyT1
Lipophilicity (logD)	2.53 (Optimal for rapid BBB penetration)	Optimized for oral bioavailability
Pharmacokinetics	Rapid clearance (Allows equilibrium modeling)	Terminal half-life ~17 hours
Clinical Limitation	Short physical half-life (~20.4 min for 11C)	Dose-limiting dizziness at >80% occupancy

Mechanistic Pathway Visualization

The following diagram illustrates the causality at the synaptic level. While both molecules target the same astrocytic transporter, their functional outputs differ entirely based on their design.

Mechanism of GlyT1 inhibition and PET imaging at the NMDA receptor synapse.

Experimental Methodology: The Self-Validating Occupancy Protocol

To accurately quantify GlyT1 occupancy, the experimental protocol must operate as a self-validating system. Because GlyT1 is heterogeneously expressed across the brain—with high densities in the midbrain and thalamus, and lower densities in the cortex—there is no true "reference region" devoid of the target (3)[3].

Relying on a pseudo-reference region would introduce systemic bias. Therefore, our methodology mandates arterial blood sampling to generate a metabolite-corrected plasma input function, allowing for absolute quantification.

Step-by-Step Workflow

• Radiosynthesis & QC : Synthesize [11C]GSK931145 via the reaction of its normethyl precursor with[11C]methyl triflate. Ensure specific activity is high enough to avoid mass-effect self-blocking.

• Baseline PET Acquisition ( VT,Baseline​ ) :

  • Administer [11C]GSK931145 intravenously.

  • Acquire a 90-minute dynamic PET scan.

  • Causality Check : Simultaneously draw arterial blood samples to measure the unmetabolized parent tracer fraction. Use a Two-Tissue Compartmental Model (2TCM) with the arterial input function to calculate the Baseline Total Volume of Distribution ( VT​ ).

• Therapeutic Dosing : Administer the oral dose of GSK1018921. Wait for the drug to reach Tmax​ (peak plasma concentration) to ensure steady-state competition at the receptor site.

• Blockade PET Acquisition ( VT,Blockade​ ) :

  • Re-inject [11C]GSK931145 and perform a second 90-minute scan.

  • Calculate the Blockade VT​ .

• Occupancy Calculation : Target occupancy is derived using the equation:

  Occupancy(%)=VT,Baseline​−VND​VT,Baseline​−VT,Blockade​​×100

  (Note: VND​ , the non-displaceable volume of distribution, is determined via homologous competition studies).

Step-by-step clinical workflow for measuring GlyT1 target occupancy.

Quantitative Data & Clinical Thresholds

The integration of[11C]GSK931145 PET imaging with GSK1018921 dosing has successfully mapped the therapeutic window for GlyT1 inhibitors. Clinical studies have demonstrated an inverted-U dose-response curve, where excessive occupancy leads to adverse events rather than improved cognition.

The EC50​ (concentration required for 50% occupancy) for GSK1018921 in humans was calculated to be 45.7 ng/mL (3)[3]. Crucially, the PET data validated that pushing occupancy beyond 80% correlates heavily with dose-limiting central nervous system side effects, primarily dizziness (2)[2].

Table 2: GSK1018921 Dose vs. Occupancy Relationship

GSK1018921 Dose (mg)	Estimated Plasma Conc. (ng/mL)	Mean GlyT1 Occupancy (%)	Clinical Observation
Baseline	0	0%	Normal baseline binding
Low (e.g., 25 mg)	~10 - 20	~30 - 40%	Well tolerated
Medium (e.g., 70 mg)	~40 - 50	~50 - 70%	Optimal therapeutic window
High (120 - 280 mg)	> 100	> 80%	Dose-dependent dizziness observed

Conclusion

The validation of GlyT1 as a therapeutic target relies entirely on the interplay between highly specific imaging probes and robust therapeutic candidates. While GSK1018921 provides the sustained pharmacological blockade necessary to test the glutamatergic hypothesis in schizophrenia, it is the precise, reversible kinetics and high brain penetration of [11C]GSK931145 (4)[4] that makes quantifying this blockade possible. Together, they form a complete, self-validating system for neuropharmacological drug development.

References

• Source: nih.
• Source: nih.
• Source: researchgate.
• 11C-Labeled GSK931145 (Molecular Imaging and Contrast Agent Database)

Sources

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Benchmarking GSK931145 Binding Potential in Schizophrenia Models: A Comparative Guide

Executive Summary & Mechanistic Rationale

The pathophysiology of schizophrenia is heavily linked to the hypofunction of glutamatergic transmission at N-methyl-D-aspartate (NMDA) receptors[1][2]. Because direct NMDA receptor agonists often produce severe adverse effects, modern neuropharmacology has pivoted toward modulating the glycine co-agonist site. Glycine Transporter 1 (GlyT1), predominantly located on astrocytes, regulates extracellular glycine levels in the forebrain[3]. Inhibiting GlyT1 elevates synaptic glycine, potentiating NMDA transmission—a promising therapeutic avenue for correcting cognitive deficits in schizophrenia[1].

To facilitate drug development, positron emission tomography (PET) radioligands are required to quantify GlyT1 availability and measure the target occupancy of novel inhibitors. [11C]GSK931145 was developed as a highly selective PET radioligand for this purpose[3][4]. This guide objectively benchmarks the binding potential, kinetic profile, and experimental utility of [11C]GSK931145 against alternative radiotracers, primarily [18F]MK-6577 , within established schizophrenia models.

Caption: Mechanism of GSK931145: GlyT1 inhibition elevates synaptic glycine to enhance NMDA receptor function.

Comparative Benchmarking: [11C]GSK931145 vs. [18F]MK-6577

When selecting a radiotracer for GlyT1 occupancy studies, researchers must balance brain penetrance, specific binding signals, and kinetic stability. While [11C]GSK931145 successfully images GlyT1 in porcine, non-human primate, and human brains[4][5], comparative evaluations in baboons reveal distinct pharmacokinetic differences when benchmarked against[18F]MK-6577[6][7].

Quantitative Performance Data

The following table synthesizes in vivo PET imaging data derived from comparative baboon models[6][7][8].

Parameter	[11C]GSK931145	[18F]MK-6577	Clinical / Experimental Implication
Isotope Half-Life	20.4 minutes	109.8 minutes	18F allows for longer acquisition times, better counting statistics, and multi-infusion paradigms[8].
Brain Uptake (SUV)	~2.0	~4.0	[18F]MK-6577 demonstrates superior brain penetrance, yielding a higher signal-to-noise ratio[7].
Plasma Free Fraction ( fP​ )	~5.6%	~12.8%	Higher fP​ for MK-6577 contributes to its higher volume of distribution ( VT​ )[7].
Metabolism (at 30 min)	~30% parent remaining	~30% parent remaining	Both tracers exhibit moderately fast metabolism, necessitating rigorous metabolite-corrected input functions[6][7].
Volume of Distribution ( VT​ )	Lower (Max ~3.5 mL/cm³ in brainstem)	Higher ( VT​ MK-6577 ≈ 2.5 × VT​ GSK931145)	[18F]MK-6577 provides a larger dynamic range for measuring specific binding and target occupancy[7].
Kinetics	Slower	Faster	Faster kinetics of MK-6577 allow for more reliable equilibrium measurements within standard scan times[6].

Critical Insight: While [11C]GSK931145 is a highly selective and viable tool for receptor occupancy studies, [18F]MK-6577 is generally considered the superior radiotracer due to its higher specific binding signal, faster kinetics, and the logistical advantages of the Fluorine-18 isotope[6][8].

Experimental Workflows in Schizophrenia Models

To validate the therapeutic potential of GlyT1 inhibitors, researchers utilize the Ketamine-Induced NMDA Hypofunction Model in non-human primates (e.g., rhesus monkeys). Ketamine administration acutely mimics the glutamatergic deficits and spatial working memory impairments characteristic of schizophrenia[1].

Self-Validating Protocol: PET Imaging & Cognitive Assay

The following methodology details the causal steps required to correlate GlyT1 occupancy (via [11C]GSK931145) with cognitive rescue.

Step 1: Animal Preparation & Arterial Cannulation

• Action: Anesthetize the subject and insert an arterial cannula.

• Causality: Because GlyT1 is ubiquitously distributed across the brain, there is no true anatomical reference region devoid of the target[8][9]. Therefore, researchers cannot use standard reference tissue models. Arterial blood sampling is mandatory to generate a metabolite-corrected arterial input function for accurate kinetic modeling[7].

Step 2: Baseline PET Acquisition

• Action: Inject[11C]GSK931145 (e.g., ~300 MBq) intravenously and acquire dynamic PET scans for 90–120 minutes.

• Causality: Establishes the baseline regional Volume of Distribution ( VT​ ) using a two-tissue (2T) compartmental model[6].

Step 3: Ketamine Challenge & Cognitive Assessment

• Action: Administer ketamine at a titrated dose to reduce spatial working memory task performance by ~50%[1].

• Causality: Creates a standardized baseline of cognitive impairment, providing a therapeutic window to measure the efficacy of GlyT1 inhibition.

Step 4: Blocking Study (Target Occupancy)

• Action: Administer a pharmacological dose of an unlabeled GlyT1 inhibitor (e.g., Org 25935 or unlabeled GSK931145) prior to a second radiotracer injection[1][9].

• Causality: Pretreatment reduces [11C]GSK931145 uptake to a homogeneous level throughout the brain. This self-validates the in vivo binding specificity of the tracer and allows calculation of the non-displaceable distribution volume ( VND​ )[6][9].

Step 5: Data Synthesis

• Action: Calculate Binding Potential ( BPND​ ) and correlate with cognitive performance scores.

• Causality: Studies utilizing this exact workflow revealed an inverted-U dose-response curve: GlyT1 occupancy between 40–70% optimally reversed ketamine-induced working memory deficits, whereas occupancies >75% impaired performance[1].

Caption: In vivo PET imaging workflow for benchmarking GlyT1 occupancy in a ketamine-induced model.

Critical Evaluation & Best Practices

When designing experiments with [11C]GSK931145, application scientists must account for several inherent limitations of the tracer:

• Handling the Lack of a Reference Region: Because homologous competition with unlabeled GSK931145 reduces uptake to homogeneous levels globally, pseudo-reference tissue models are sometimes employed to improve test-retest reproducibility (reducing variance from 29-38% down to 16-23% in human models)[5]. However, for absolute quantification, arterial sampling remains the gold standard[7].

• Addressing Rapid Metabolism: Both [11C]GSK931145 and [18F]MK-6577 metabolize to ~30% parent compound within 30 minutes[6][7]. Rapid, highly accurate High-Performance Liquid Chromatography (HPLC) or Solid-Phase Extraction (SPE) of plasma samples is critical to prevent the overestimation of the arterial input function.

• Alternative Candidates: If [11C]GSK931145 yields insufficient signal in specific experimental setups, researchers should pivot to [18F]MK-6577 or other emerging tracers like [18F]CFPyPB, which offer improved counting statistics and brain penetrance[2][8].

References

• Patsnap Synapse. GSK-931145-[11C] - Drug Targets, Indications, Patents.
• PubMed. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography.
• NDI Neuroscience. Relationship Between Glycine Transporter 1 Inhibition as Measured with Positron Emission Tomography and Changes in Cognitive Performances.
• PubMed. Translational characterization of[11C]GSK931145, a PET ligand for the glycine transporter type 1.
• Semantic Scholar. Glycine Transport Inhibitors for the Treatment of Schizophrenia.
• PubMed. Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK-6577 in baboons.
• SNM Journals. Comparative study of two glycine transporter 1 radiotracers[11C]GSK931145 and [18F]MK6577 in baboons.
• PMC. Measurement of Bmax and Kd with the glycine transporter 1 radiotracer 18F-MK6577 using a novel multi-infusion paradigm.
• MICAD. 11C-Labeled GSK931145.

Sources

• 1. ndineuroscience.com [ndineuroscience.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK-6577 in baboons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative study of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK6577 in baboons | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. GSK-931145-[11C] - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Safety & Regulatory Compliance

Proper Disposal of GSK931145: A Guide for Laboratory Professionals

As researchers and scientists at the forefront of drug discovery, our work with novel compounds like GSK931145, a potent Glycine Transporter 1 (GlyT1) inhibitor, demands the highest standards of scientific integrity and safety.[1] While the pursuit of new therapies is paramount, it is equally critical to manage the entire lifecycle of these research chemicals, including their proper disposal. This guide provides a comprehensive, step-by-step framework for the safe handling and disposal of GSK931145, ensuring the protection of our personnel and the environment.

Core Principles of GSK931145 Disposal: A Proactive Approach

The fundamental principle governing the disposal of GSK931145 is the prevention of its release into the environment and the mitigation of any potential exposure to laboratory personnel. As a biologically active molecule that modulates neurotransmission, it must be treated as hazardous chemical waste.[2]

Key Safety Considerations:

• Assume Hazard: In the absence of comprehensive toxicity data, treat GSK931145 as a potent and hazardous compound.

• Prevent Environmental Release: Under no circumstances should GSK931145 or its solutions be disposed of down the drain or in regular solid waste.

• Personnel Protection: Always handle GSK931145 and its waste with appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles.

• Waste Segregation: Maintain a dedicated and clearly labeled hazardous waste stream for all materials contaminated with GSK931145.

Step-by-Step Disposal Protocol for GSK931145

This protocol is designed to provide a clear and logical workflow for the disposal of GSK931145 in its various forms within a research laboratory.

Step 1: Waste Identification and Segregation

Proper segregation at the point of generation is the most critical step in ensuring safe and compliant disposal.

• Solid Waste: All solid materials that have come into contact with GSK931145 must be collected as solid hazardous waste. This includes:

  • Contaminated gloves, pipette tips, and weighing papers.

  • "Empty" vials and containers that held the neat compound or its solutions.

  • Bench paper or other absorbent materials used during handling.

• Liquid Waste: All solutions containing GSK931145 must be collected as liquid hazardous waste. This includes:

  • Unused or expired solutions.

  • Rinsate from the triple-rinsing of "empty" containers.

  • Solvents used to decontaminate surfaces.

• Radioactive Waste (if applicable): If you are working with radiolabeled GSK931145 (e.g., [11C]GSK931145 or [3H]GSK931145), you must follow your institution's specific radioactive waste disposal procedures.[3][4] This typically involves segregation based on the isotope and its half-life.[5]

Step 2: Waste Collection and Containment

• Dedicated Containers: Use separate, dedicated hazardous waste containers for solid and liquid GSK931145 waste. These containers must be made of a material compatible with the waste they will hold (e.g., polyethylene for many organic solvents).

• Secure Closure: Ensure that waste containers have secure, leak-proof lids.

• Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "GSK931145," and the primary hazards (e.g., "Toxic," "Biologically Active"). If a solvent is used, it should also be listed.

Step 3: Decontamination of "Empty" Containers and Labware

Containers that appear empty may still contain residual amounts of the compound.

• Triple Rinsing: "Empty" containers that held GSK931145 should be triple-rinsed with a suitable solvent (e.g., ethanol or methanol, depending on solubility and compatibility).

• Collect Rinsate: The rinsate from all three rinses must be collected as liquid hazardous waste.

• Dispose of Container: After triple-rinsing, the container should still be disposed of as solid hazardous waste.

Step 4: Handling and Storage of Waste

• Satellite Accumulation Area (SAA): Store sealed and labeled waste containers in your laboratory's designated SAA.

• Secondary Containment: It is good practice to keep liquid waste containers in secondary containment to prevent spills.

• Regular Pick-up: Arrange for the regular pick-up of your hazardous waste by your institution's EHS department.

Disposal of Radiolabeled GSK931145

The use of [11C]GSK931145 in positron emission tomography (PET) studies is well-documented.[2][3][6][7] The disposal of radiolabeled compounds requires additional precautions and adherence to strict regulatory guidelines.

• Segregation by Isotope: Segregate waste containing [11C]GSK931145 from other radioactive waste streams.[5] Given the short half-life of Carbon-11 (approximately 20.4 minutes), your institution's EHS department will have specific protocols for its decay-in-storage or disposal.

• Clear Labeling: In addition to the standard hazardous waste labeling, radioactive waste containers must bear the universal radiation symbol (trefoil) and list the isotope, activity, and date.

• Consult Your RSO: Always consult with your institution's Radiation Safety Officer (RSO) for specific guidance on the disposal of any radioactive materials.

Summary of Disposal Guidelines

Waste Type	Disposal Procedure	Key Considerations
Solid Waste (Gloves, pipette tips, vials)	Place in a dedicated, sealed, and labeled solid hazardous waste container.	Do not dispose of in regular trash.
Liquid Waste (Solutions, rinsate)	Collect in a dedicated, sealed, and labeled liquid hazardous waste container.	Do not dispose of down the drain. Do not mix with incompatible waste streams.
"Empty" Containers	Triple-rinse with a suitable solvent, collect the rinsate as liquid hazardous waste, and dispose of the container as solid hazardous waste.	Ensures removal of residual compound.
Radiolabeled Waste ([11C]GSK931145)	Segregate by isotope and follow your institution's radioactive waste disposal protocols.	Consult with your Radiation Safety Officer.

GSK931145 Disposal Workflow

Caption: Workflow for the proper segregation and disposal of GSK931145 waste.

By adhering to these procedures, you contribute to a safe and compliant laboratory environment. The responsible management of research chemicals is a collective responsibility that underpins the integrity of our scientific endeavors.

References

• National Center for Biotechnology Information. (2012, March 2). 11C-Labeled GSK931145. Molecular Imaging and Contrast Agent Database (MICAD). Retrieved from [Link]

• Passchier, J., et al. (2010). Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography. Synapse, 64(7), 542-549. doi: 10.1002/syn.20760
• Zheng, M. Q., et al. (2016). Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK-6577 in baboons. Synapse, 70(3), 112-120. doi: 10.1002/syn.21879
• Bullich, S., et al. (2011). Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET. Molecular Imaging and Biology, 13(4), 743-751. doi: 10.1007/s11307-010-0391-y
• Herdon, H. J., et al. (2010). Pharmacological characterisation of the GlyT-1 glycine transporter using two novel radioligands. Neuropharmacology, 59(6), 461-469. doi: 10.1016/j.neuropharm.2010.07.023
• Gispen, F., et al. (2011). Translational characterization of [11C]GSK931145, a PET ligand for the glycine transporter type 1. Journal of Cerebral Blood Flow & Metabolism, 31(12), 2301-2311. doi: 10.1038/jcbfm.2011.107

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological characterisation of the GlyT-1 glycine transporter using two novel radioligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hazardous Radioactive Waste | Environment, Health & Safety [ehs.ucsf.edu]
• 6. Comparative evaluation of two glycine transporter 1 radiotracers [11C]GSK931145 and [18F]MK-6577 in baboons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodistribution and radiation dosimetry of the glycine transporter-1 ligand 11C-GSK931145 determined from primate and human whole-body PET - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling GSK931145

Advanced Operational and Safety Guide for Handling GSK931145 and [¹¹C]GSK931145

As a Senior Application Scientist, I recognize that handling specialized neuropharmacological agents requires more than just reading a safety data sheet—it requires a deep understanding of the compound's physical behavior, its biological target, and the logistical realities of the laboratory.

GSK931145 is a potent, highly selective Glycine Transporter 1 (GlyT1) inhibitor[1]. In drug development and neuroimaging, it is almost exclusively utilized as a radioligand—specifically [¹¹C]GSK931145—for Positron Emission Tomography (PET) to study schizophrenia and N-methyl-D-aspartate (NMDA) receptor hypofunction[1]. Because of this, handling GSK931145 requires a bifurcated operational strategy: mitigating the chemical toxicity of the "cold" (unlabeled) compound while rigorously managing the high-energy radiological hazards of the Carbon-11 isotope[2].

Physicochemical & Radiochemical Profiling

To design an effective safety and operational plan, we must first understand the quantitative properties driving the compound's behavior.

Table 1: Quantitative Profile of GSK931145 | Parameter | Value | Operational Implication | | :--- | :--- | :--- | | Target Affinity (pIC₅₀) | GlyT1: 8.4 | GlyT2: 4.6 | High selectivity requires precise dosing to avoid off-target effects[3]. | | Lipophilicity (LogD) | 2.53 | Optimal for blood-brain barrier penetration; requires organic co-solvents (e.g., DMSO, <10% EtOH) for formulation[3]. | | Brain-Blood AUC Ratio | 1.9 | Indicates excellent brain penetration, validating its use as a CNS radiotracer[3]. | | Isotope Half-Life (¹¹C) | 20.4 minutes | Dictates rapid, time-critical workflows; synthesis to injection must occur within ~40-60 minutes[2]. | | Emission Energy | 511 keV (Gamma) | Positron annihilation photons require high-density (high-Z) shielding materials[2]. | | Specific Activity Target | >50 GBq/μmol | Prevents receptor saturation by "cold" (unlabeled) compound, ensuring quantitative PET integrity[4]. |

Mechanism of Action & Operational Rationale

Understanding the mechanism of action is critical for establishing the causality behind our specific activity requirements. GSK931145 binds to GlyT1, preventing the reuptake of synaptic glycine. This elevated extracellular glycine acts as an obligatory co-agonist at the NMDA receptor[3]. If the specific activity of your radiotracer batch is too low, the excess "cold" GSK931145 will saturate the GlyT1 receptors, artifactually suppressing your PET signal.

GSK931145 mechanism: GlyT1 inhibition elevates synaptic glycine, enhancing NMDA receptor activity.

Personal Protective Equipment (PPE) & Shielding Matrix

Carbon-11 decays via positron emission. When the emitted positron collides with an electron, it annihilates, producing two highly penetrating 511 keV gamma photons emitted at 180 degrees to each other[2]. Standard beta-shielding (such as acrylic) is dangerously ineffective against these photons.

Table 2: PPE & Shielding Requirements Matrix

Hazard Type	Handling Scenario	Required PPE & Shielding	Causality / Rationale
Chemical	"Cold" Compound Preparation	Nitrile gloves, lab coat, safety goggles, Class II Biological Safety Cabinet.	Prevents dermal/ocular exposure to the active pharmaceutical ingredient and maintains sterility.
Radiological (High)	Radiosynthesis (>1 GBq)	50mm Lead-shielded hot cell, remote manipulators, whole-body & extremity dosimeters.	511 keV gamma rays require high-Z shielding. Remote handling minimizes extremity dose[4].

| Radiological (Low) | Syringe Handling (<500 MBq) | Tungsten syringe shield, leaded-glass L-block, double nitrile gloves. | Tungsten provides high-density shielding while preserving the motor control needed for IV injection[2]. |

Procedural Methodology: Preparation and Administration

Because of the 20.4-minute half-life of Carbon-11, speed and precision are paramount. The following protocol is designed as a self-validating system to ensure both operator safety and experimental integrity.

Phase 1: Aseptic Formulation & Quality Control

• Automated Radiosynthesis: Synthesize [¹¹C]GSK931145 via N-methylation in a remotely operated, lead-shielded automated synthesis module[4].

  • Causality: Remote automation is mandatory. The initial unshielded ¹¹C activity (often >30 GBq) would deliver a severe localized radiation dose to the operator's extremities if handled manually.

• Formulation: Elute the purified radiotracer fraction into a sterile, pyrogen-free vial containing 0.9% saline and <10% ethanol.

  • Causality: The compound's LogD of 2.53 necessitates a small percentage of ethanol to prevent the lipophilic tracer from adhering to the walls of the delivery tubing or precipitating out of solution[3].

• Self-Validating QC Check: Withdraw a 10 µL aliquot and run it via a rapid radio-HPLC system[4].

  • Validation: The protocol must halt here unless radiochemical purity is ≥95% and specific activity is >50 GBq/μmol. Proceeding with sub-standard specific activity will result in the "cold" mass occupying GlyT1 receptors, destroying the quantitative integrity of the PET scan.

Phase 2: Dose Dispensing & Administration 4. Shielded Dispensing: Draw the required subject dose (typically 100–400 MBq) using a tungsten-shielded syringe behind a leaded-glass L-block[2].

• Causality: Tungsten is chosen over lead for syringes because it provides equivalent attenuation at a much thinner profile, preserving the fine motor control required for precise intravenous access.

• Intravenous Administration: Administer the dose via a pre-placed IV catheter, immediately followed by a 5 mL sterile saline flush.

  • Causality: The flush ensures the entire dose enters systemic circulation rapidly and clears any residual lipophilic tracer from the catheter tubing.

Comprehensive Disposal Plan

Radiological Waste (¹¹C)

• Decay-in-Storage (DIS): Transfer all contaminated consumables (syringes, vials, gloves, tubing) to a lead-lined DIS bin immediately after the procedure.

• Holding Period: Isolate the waste for a minimum of 10 half-lives (approximately 204 minutes).

  • Causality: After 10 half-lives, the radioactivity is reduced by a factor of 1,024, rendering the material radiologically inert.

• Self-Validating Clearance: Survey the waste with a calibrated NaI scintillation detector or Geiger-Müller counter[2].

  • Validation: The waste can only be reclassified as standard chemical/biohazardous waste if the detector reading is indistinguishable from the room's background radiation level. If elevated, return to DIS for 2 additional half-lives.

Chemical Waste (Cold GSK931145)

• Segregation: Dispose of non-radioactive stock solutions in designated organic waste containers, categorized by the primary solvent used (e.g., halogenated vs. non-halogenated).

• Destruction: Ensure incineration by a certified hazardous waste contractor.

  • Causality: As a potent neuroactive compound, environmental release must be strictly prevented to avoid unintended ecological exposure.

Sources

• 1. Identification and evaluation of [11C]GSK931145 as a novel ligand for imaging the type 1 glycine transporter with positron emission tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Radiation Safety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. 11C-Labeled GSK931145 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]